(1S,2R,5S)-(+)-Menthyl Stearate

Core Science & Biosynthesis

(1S,2R,5S)-(+)-menthyl stearate chemical structure and properties

An In-depth Technical Guide to (1S,2R,5S)-(+)-Menthyl Stearate for Researchers and Drug Development Professionals

Abstract

(1S,2R,5S)-(+)-Menthyl stearate is a chiral ester synthesized from naturally derived (1S,2R,5S)-(+)-menthol and stearic acid, a ubiquitous long-chain fatty acid. This molecule combines the well-defined stereochemistry of the menthyl group with the lipophilic properties of the stearate chain, creating a compound of significant interest in pharmaceutical sciences. Its applications range from a chiral auxiliary in asymmetric synthesis to a functional excipient in advanced drug delivery systems, particularly for topical and transdermal formulations. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis methodologies, analytical characterization, and potential applications, offering a technical resource for scientists in research and drug development.

Chemical Identity and Structure

(1S,2R,5S)-(+)-Menthyl stearate is the ester formed from the condensation of (1S,2R,5S)-(+)-menthol and octadecanoic acid (stearic acid). The menthyl moiety provides a rigid, chiral scaffold, while the stearate tail imparts significant lipophilicity and properties characteristic of fatty acid esters.

• IUPAC Name: [(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl] octadecanoate

• Molecular Formula: C₂₈H₅₄O₂

• Molecular Weight: 422.73 g/mol

• Synonyms: (+)-Menthyl stearate, Menthyl octadecanoate

The specific stereochemistry, derived from (+)-menthol, is critical to its function as a chiral auxiliary and may influence its interactions within biological systems.

Caption: 2D structure of (1S,2R,5S)-(+)-Menthyl Stearate.

Physicochemical Properties

Specific experimental data for menthyl stearate is not widely published. However, its properties can be reliably inferred from its constituent molecules, menthol and stearic acid. It is expected to be a waxy, non-polar solid at ambient temperature with low aqueous solubility.

Property	Predicted Value / Characteristic	Rationale
Appearance	White to off-white waxy solid	Based on the properties of stearic acid and other long-chain fatty acid esters.
Melting Point (°C)	35 - 45	Intermediate between menthol (43-44 °C) and stearic acid (69.6 °C), typical for esters of this size.[1]
Boiling Point (°C)	> 250 (at atmospheric pressure)	High molecular weight and long alkyl chain lead to a high boiling point.
Solubility	Insoluble in water; Soluble in non-polar organic solvents (e.g., hexane, ether, chloroform)	The long C18 alkyl chain dominates the molecule's polarity, making it highly lipophilic.
Optical Rotation	Positive (+)	The chirality is derived from (1S,2R,5S)-(+)-menthol, which has a positive optical rotation.[1]

Synthesis and Manufacturing

The synthesis of menthyl stearate is achieved through standard esterification reactions. The choice of method depends on the desired scale, purity requirements, and process constraints (e.g., thermal sensitivity).

Fischer-Speier Esterification

This is a classic, cost-effective method involving the direct reaction of stearic acid with (+)-menthol in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA).

• Causality: The acid catalyst protonates the carbonyl oxygen of stearic acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl group of menthol. The reaction is reversible, so water is typically removed via azeotropic distillation (e.g., with toluene or using a Dean-Stark apparatus) to drive the equilibrium towards the ester product, maximizing the yield.[2]

Experimental Protocol: Fischer-Speier Esterification

• Setup: Equip a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reagents: To the flask, add (1S,2R,5S)-(+)-menthol (1.0 eq), stearic acid (1.05 eq), and an appropriate solvent for azeotropic distillation (e.g., toluene, 2-3 mL per gram of menthol).

• Catalyst: Add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%) to the stirring mixture.[2]

• Reaction: Heat the mixture to reflux. Monitor the reaction progress by observing the collection of water in the Dean-Stark trap. The reaction is typically complete within 3-6 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent like diethyl ether or ethyl acetate.

  • Wash the organic phase sequentially with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude menthyl stearate can be purified by recrystallization from a suitable solvent (e.g., ethanol or acetone) or by column chromatography on silica gel if high purity is required.

Steglich Esterification

For substrates that are sensitive to high temperatures or strong acids, the Steglich esterification offers a milder alternative. This method uses dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Causality: DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. DMAP then acts as an acyl transfer catalyst, reacting with the intermediate to form a reactive acyl-pyridinium species, which is then readily attacked by the menthol hydroxyl group. The reaction is irreversible as the byproduct, dicyclohexylurea (DCU), is insoluble in most organic solvents and precipitates out, driving the reaction to completion.[2] This method is advantageous for its mild conditions (often performed at room temperature) and high yields.[2]

Enzymatic Esterification

Leveraging biocatalysis, lipases (e.g., from Candida rugosa or Candida antarctica) can efficiently catalyze the esterification in an organic solvent or even in a solvent-free system.[3][4][5]

• Causality: This approach is a cornerstone of green chemistry, avoiding harsh reagents and high temperatures. The lipase provides a highly selective environment for the ester bond formation. The reaction can be performed in hydrophobic deep eutectic solvents (DESs) where menthol and the fatty acid themselves form the reaction medium, eliminating the need for any additional solvent.[4][5]

Caption: A generalized workflow for the synthesis of menthyl stearate.

Spectroscopic and Analytical Characterization

The structure of (1S,2R,5S)-(+)-menthyl stearate can be unequivocally confirmed using standard spectroscopic techniques.

Technique	Expected Features
FT-IR	~1735 cm⁻¹ (strong, sharp): C=O stretch of the ester functional group.[6] 2850-2960 cm⁻¹ (strong, multiple bands): C-H stretching vibrations from the abundant aliphatic CH₂, and CH₃ groups of the stearate and menthyl moieties.[7] ~1170 cm⁻¹ (strong): C-O stretch of the ester.
¹H NMR	~4.7-4.9 ppm (multiplet): Signal for the proton on the carbon attached to the ester oxygen (C1 of the menthyl ring), shifted downfield from its position in menthol (~3.6 ppm) due to the deshielding effect of the carbonyl group. ~2.2-2.3 ppm (triplet): Protons on the α-carbon of the stearate chain (-CH₂-COO-). ~1.2-1.7 ppm (broad multiplet): A large integral corresponding to the numerous methylene (-CH₂-) protons of the stearate chain. ~0.7-1.0 ppm (multiplets/doublets): Signals corresponding to the various methyl groups of the menthyl moiety and the terminal methyl group of the stearate chain.
¹³C NMR	~173-174 ppm: Carbonyl carbon (C=O) of the ester. ~75 ppm: Carbon attached to the ester oxygen (C1 of the menthyl ring). ~20-50 ppm: Signals for the other carbons of the menthyl ring and the α- and β-carbons of the stearate chain. ~14 ppm: Terminal methyl carbon of the stearate chain.
Mass Spec (EI)	Molecular Ion (M⁺): A peak at m/z = 422.7. Key Fragments: Fragments corresponding to the loss of the menthyl group or cleavage at the ester bond, such as a prominent peak for the stearoyl cation [C₁₇H₃₅CO]⁺ at m/z = 267.

Applications in Pharmaceutical Sciences

The unique bifunctional nature of menthyl stearate—a chiral head and a long lipophilic tail—makes it a versatile molecule for pharmaceutical applications.

Chiral Auxiliary in Asymmetric Synthesis

The menthyl group is a well-established chiral auxiliary.[8] While menthol itself is more commonly used, menthyl esters can be employed in reactions where the ester is a key intermediate. The fixed stereochemistry of the menthyl scaffold can induce stereoselectivity in reactions at or near the ester carbonyl group, facilitating the synthesis of enantiomerically pure compounds.

Excipient in Topical and Transdermal Formulations

This is arguably the most promising area of application.

• Permeation Enhancer: Menthol is a known penetration enhancer that disrupts the highly organized structure of the stratum corneum, facilitating the passage of active pharmaceutical ingredients (APIs) across the skin barrier.[9] Menthyl stearate, which can be slowly hydrolyzed in the skin to release menthol, could act as a prodrug-like enhancer, providing a sustained effect.

• Emollient and Thickening Agent: The long stearate chain imparts emollient (skin-softening) and occlusive properties, which are desirable in creams and ointments. It can also function as a viscosity-increasing agent, improving the texture and stability of semi-solid formulations.[10]

• Lipid-Based Drug Delivery: Its high lipophilicity makes it an excellent candidate for inclusion in lipid-based drug delivery systems, such as solid lipid nanoparticles (SLNs) or nanostructured lipid carriers (NLCs), to encapsulate and deliver poorly water-soluble drugs.

Prodrug Development

Menthyl stearate can be considered a simple prodrug of both menthol and stearic acid. More significantly, the menthol hydroxyl group can be used to form esters with various APIs that possess a carboxylic acid group. This strategy can be employed to:

• Increase Lipophilicity: Masking a polar carboxylic acid group on a drug by converting it to a menthyl ester can dramatically increase its lipophilicity, which may enhance its absorption through lipid membranes like the skin or the gastrointestinal tract.[11]

• Sustain Release: The ester bond can be designed to be cleaved by esterase enzymes in the body, leading to a controlled release of the active drug and menthol, which itself has therapeutic (e.g., analgesic) effects.[12]

Safety and Toxicology

No specific toxicological studies on (1S,2R,5S)-(+)-menthyl stearate are publicly available. Therefore, a safety assessment must be based on the profiles of its components.

• Menthol: Can cause skin and eye irritation.[13] Ingestion of large amounts can lead to severe abdominal symptoms.[14] Cases of hypersensitivity have been reported.

• Stearic Acid: Generally regarded as safe (GRAS) for use in food and is a common ingredient in cosmetics. It is non-mutagenic and considered safe for use in cosmetic formulations.[10]

Given this, (1S,2R,5S)-(+)-menthyl stearate should be handled with appropriate laboratory precautions. It is expected to be a skin and eye irritant.[13] As with any new chemical entity, a full toxicological evaluation would be required before its inclusion in a final pharmaceutical product.

Conclusion

(1S,2R,5S)-(+)-Menthyl stearate is a specialty chemical with significant, largely untapped potential in the pharmaceutical industry. Its synthesis is straightforward, and its structure offers a compelling combination of chirality and lipophilicity. While its role as a chiral auxiliary is established in principle, its most promising applications lie in drug delivery, where it can function as a multi-purpose excipient—acting as a permeation enhancer, emollient, and lipid matrix former. Further research into its formulation properties and biocompatibility will be crucial in unlocking its full potential for developing next-generation therapeutic products.

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An In-Depth Technical Guide to the Thermodynamic Stability of (1S,2R,5S)-(+)-Menthyl Stearate

Foreword: The Imperative of Chirality and Stability in Modern Material Science

In the realm of pharmaceuticals, nutraceuticals, and advanced materials, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is paramount. The specific enantiomer or diastereomer can dictate not only the desired biological effect but also the material's physicochemical properties, including its thermodynamic stability. This guide focuses on (1S,2R,5S)-(+)-menthyl stearate, an ester combining the well-defined chirality of (+)-menthol with the long-chain saturated fatty acid, stearic acid. Understanding the thermodynamic stability of this specific stereoisomer is critical for ensuring its quality, efficacy, and shelf-life in any formulation. This document is intended for researchers, scientists, and drug development professionals, providing a comprehensive framework for the synthesis, characterization, and rigorous evaluation of the thermodynamic stability of this chiral molecule.

Synthesis and Structural Elucidation of (1S,2R,5S)-(+)-Menthyl Stearate

The foundation of any stability study lies in the unambiguous synthesis and purification of the target molecule. The esterification of (1S,2R,5S)-(+)-menthol with stearic acid can be achieved through several established methods. Here, we detail a robust and scalable approach using Steglich esterification, which proceeds under mild conditions, thus minimizing the risk of side reactions or racemization.

Experimental Protocol: Steglich Esterification

Objective: To synthesize (1S,2R,5S)-(+)-menthyl stearate with high purity.

Materials:

• (1S,2R,5S)-(+)-Menthol (99% enantiomeric excess)[1]

• Stearic Acid (≥98%)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM, anhydrous)

• Hexane (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (1S,2R,5S)-(+)-menthol (1.0 eq.), stearic acid (1.05 eq.), and a catalytic amount of DMAP (0.1 eq.) in anhydrous DCM.

• Cool the reaction mixture to 0°C in an ice bath with continuous stirring.

• Slowly add a solution of DCC (1.1 eq.) in anhydrous DCM to the reaction mixture.

• Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and continue stirring for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.[2]

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Wash the filter cake with a small amount of cold DCM.

• Combine the filtrates and wash sequentially with 5% HCl solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude (1S,2R,5S)-(+)-menthyl stearate by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Structural Confirmation

The identity and purity of the synthesized ester must be rigorously confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the covalent structure of the ester. Specific chemical shifts and coupling constants for the menthyl and stearate moieties will be indicative of the correct product. Chiral derivatizing agents, such as Mosher's acid, can be used in NMR to confirm the enantiomeric purity of the starting menthol if required.[3]

• Fourier-Transform Infrared (FTIR) Spectroscopy: The appearance of a strong carbonyl (C=O) stretching band around 1735 cm⁻¹ and the disappearance of the broad O-H stretching band from the starting alcohol and carboxylic acid confirm the formation of the ester linkage.[4]

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight and elemental composition of the synthesized compound.

The Theoretical Underpinnings of Thermodynamic Stability

Thermodynamic stability refers to the tendency of a system to remain in its lowest energy state. For a crystalline solid like (1S,2R,5S)-(+)-menthyl stearate, this is intrinsically linked to its crystal lattice energy and the potential for polymorphism.

Gibbs Free Energy and Crystalline Forms

The most stable form of a compound at a given temperature and pressure is the one with the lowest Gibbs free energy (G). Polymorphs are different crystalline forms of the same compound that possess different crystal lattice arrangements and, consequently, different Gibbs free energies. A metastable polymorph has a higher Gibbs free energy than the stable form and can, over time, convert to the more stable form. This transformation can have profound implications for the physical properties of a material, including its solubility, dissolution rate, and bioavailability.[5]

The Role of Chirality in Crystal Packing

The specific stereochemistry of the (1S,2R,5S) centers in the menthyl group imposes strict geometric constraints on how the molecules can pack in a crystal lattice. This chirality influences the intermolecular interactions (van der Waals forces, dipole-dipole interactions) that dictate the overall lattice energy. Different stereoisomers of menthyl stearate would be expected to crystallize in different space groups and exhibit distinct packing efficiencies, leading to variations in their thermodynamic properties.

Experimental Workflows for Assessing Thermodynamic Stability

A multi-faceted experimental approach is required to fully characterize the thermodynamic stability of (1S,2R,5S)-(+)-menthyl stearate.

Thermal Analysis: DSC and TGA

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are cornerstone techniques for evaluating thermal stability.[6][7]

Objective: To determine the melting point, enthalpy of fusion (ΔHfus), and to screen for polymorphic transitions.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

• Accurately weigh 2-5 mg of (1S,2R,5S)-(+)-menthyl stearate into a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

• Place the sample and reference pans into the DSC cell.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Record the heat flow as a function of temperature. The melting point is determined as the onset or peak of the endothermic event. The enthalpy of fusion is calculated by integrating the area under the melting peak.[6]

• Multiple heating and cooling cycles can be performed to investigate the presence of metastable forms and recrystallization events.

Objective: To determine the thermal decomposition profile of the compound.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

• Accurately weigh 5-10 mg of (1S,2R,5S)-(+)-menthyl stearate into a tared TGA pan.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Continuously monitor and record the sample mass as a function of temperature. The onset of mass loss indicates the beginning of thermal decomposition.[6]

Polymorph Screening and Characterization

Given that long-chain esters are prone to polymorphism, a thorough screen is essential to identify all accessible crystalline forms.

Objective: To induce the crystallization of different polymorphic forms.

Procedure:

• Dissolve (1S,2R,5S)-(+)-menthyl stearate in a diverse range of solvents (e.g., polar, non-polar, protic, aprotic) to create saturated solutions.

• Induce crystallization through various methods:

  • Slow evaporation at different temperatures.

  • Cooling crystallization at different rates.

  • Anti-solvent addition.

• Isolate the resulting crystals and analyze them using techniques such as Powder X-ray Diffraction (PXRD) and DSC.

Objective: To identify crystalline phases and monitor phase transitions as a function of temperature.[8]

Apparatus: A powder X-ray diffractometer equipped with a variable-temperature stage.

Procedure:

• Mount a small amount of the crystalline sample on the sample holder of the VT-PXRD stage.

• Collect PXRD patterns at regular temperature intervals as the sample is heated and cooled.

• Analyze the changes in the diffraction patterns to identify the appearance or disappearance of peaks, which correspond to phase transitions between different polymorphs.[9][10]

Long-Term and Accelerated Stability Studies

These studies are crucial for predicting the shelf-life of a product under defined storage conditions, following guidelines such as those from the International Council for Harmonisation (ICH).[11][12]

Objective: To evaluate the chemical and physical stability of (1S,2R,5S)-(+)-menthyl stearate over time under various environmental conditions.

Procedure:

• Package the purified (1S,2R,5S)-(+)-menthyl stearate in the intended container closure system.

• Store the samples in controlled environment chambers under the following conditions:

  • Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH (or 30 °C ± 2 °C / 65% RH ± 5% RH)[13]

  • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH[14]

• At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term; 0, 3, 6 months for accelerated), withdraw samples for analysis.[12]

• Analyze the samples for:

  • Appearance (color, physical state).

  • Assay of (1S,2R,5S)-(+)-menthyl stearate (e.g., by HPLC).

  • Quantification of degradation products (e.g., by HPLC).

  • Polymorphic form (by PXRD or DSC).

Hydrolytic Stability

Ester hydrolysis is a common degradation pathway. Assessing the stability of (1S,2R,5S)-(+)-menthyl stearate at different pH values is therefore essential.

Objective: To determine the rate of hydrolysis of (1S,2R,5S)-(+)-menthyl stearate as a function of pH.

Procedure:

• Prepare buffered aqueous solutions at various pH levels (e.g., pH 2, 5, 7.4, 9).

• Add a known amount of (1S,2R,5S)-(+)-menthyl stearate to each buffer to create a suspension or solution.

• Incubate the samples at a constant temperature (e.g., 40 °C).

• At various time points, withdraw aliquots and quench the reaction (if necessary).

• Quantify the remaining (1S,2R,5S)-(+)-menthyl stearate and the appearance of stearic acid and (+)-menthol using a validated HPLC method.

• Determine the rate constants for hydrolysis at each pH.

Data Presentation and Interpretation

For clarity and ease of comparison, quantitative data should be summarized in tables.

Table 1: Hypothetical Thermal Properties of (1S,2R,5S)-(+)-Menthyl Stearate Polymorphs

Polymorphic Form	Melting Point (T_onset, °C)	Enthalpy of Fusion (ΔH_fus, kJ/mol)	Decomposition Onset (TGA, °C)
Form I	55.2	45.8	220.5
Form II	51.7	38.2	218.9

Table 2: Example Long-Term Stability Data (Assay, % of Initial)

Time (Months)	25°C / 60% RH	40°C / 75% RH
0	100.0	100.0
3	99.8	98.5
6	99.7	96.9
12	99.5	-

Visualization of Workflows

Graphical representations of experimental workflows can aid in understanding the logical flow of the stability assessment process.

Caption: Workflow for the synthesis and purification of (1S,2R,5S)-(+)-menthyl stearate.

Caption: Comprehensive workflow for the thermodynamic stability assessment.

Conclusion: A Roadmap to Stability

The thermodynamic stability of a chiral molecule such as (1S,2R,5S)-(+)-menthyl stearate is not a single data point but rather a comprehensive profile built from a suite of orthogonal analytical techniques. By systematically synthesizing, purifying, and subjecting the compound to rigorous thermal, solid-state, and chemical stability assessments, researchers can gain a thorough understanding of its behavior. This knowledge is indispensable for de-risking development, designing robust formulations, and ensuring the delivery of a safe and effective final product. The protocols and frameworks outlined in this guide provide a robust starting point for any scientist or engineer tasked with this critical evaluation.

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In-Depth Technical Guide on (1S,2R,5S)-(+)-Menthyl Stearate: Physicochemical Profiling and Applications in Advanced Drug Delivery

Executive Summary

(1S,2R,5S)-(+)-menthyl stearate is a highly specialized lipid excipient and terpene derivative synthesized via the esterification of (+)-menthol and stearic acid. In modern pharmaceutical sciences, it has emerged as a critical functional ingredient, serving primarily as a potent transdermal penetration enhancer and a stabilizing agent in therapeutic deep eutectic solvents (THEDES)[1]. This whitepaper provides a rigorous analysis of its physicochemical properties, mechanistic roles in drug delivery, and self-validating experimental protocols for formulation scientists.

Physicochemical Properties & Stereochemical Significance

Understanding the exact physical parameters of (1S,2R,5S)-(+)-menthyl stearate is the foundational step for formulating stable lipid nanoparticles (LNPs) and mesoporous silica systems. The compound is highly lipophilic, making it an excellent candidate for integrating into hydrophobic matrices.

Quantitative Data Summary

Table 1: Physicochemical Profile of (1S,2R,5S)-(+)-Menthyl Stearate

Property	Value	Reference / Source
IUPAC Name	(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl octadecanoate	[2]
Molecular Weight	422.73 g/mol	[2]
Density (Predicted)	0.89 ± 0.1 g/cm³	[3]
Chemical Formula	C28H54O2	[2]
Stereochemistry	(1S,2R,5S) - (+) Enantiomer	[4]

Causality of Stereochemistry: The specific (1S,2R,5S) configuration dictates the spatial orientation of the bulky isopropyl and methyl groups on the cyclohexane ring. This distinct steric hindrance alters the crystallization kinetics compared to the naturally abundant (-)-menthol derivatives. Consequently, (+)-menthyl stearate can more effectively disrupt the highly ordered lipid bilayers of the stratum corneum without prematurely crystallizing out of the lipid formulation[5].

Mechanisms of Action in Drug Delivery

Transdermal Penetration Enhancement

Menthyl stearate acts as a potent penetration enhancer for both hydrophilic and lipophilic active pharmaceutical ingredients (APIs). The mechanism is driven by its ability to intercalate into the tightly packed lipid matrix of the skin. By increasing lipid fluidity and creating transient micro-pores, it significantly enhances the[5].

Diagram 1: Transdermal penetration enhancement mechanism of (+)-menthyl stearate.

Stabilization of Amorphous APIs via Mesoporous Silica

A major challenge in drug delivery is the spontaneous crystallization of amorphous APIs, which drastically reduces bioavailability. Menthyl stearate can be formulated into a Therapeutic Deep Eutectic Solvent (THEDES) and loaded into (e.g., MCM-41 or SBA-15)[6]. The spatial confinement within these pores (typically 3.2 nm to 5.9 nm) falls below the critical nucleation radius, physically inhibiting crystal lattice formation and locking the drug in a highly soluble amorphous state[1].

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, embedding analytical checkpoints directly into the workflow to guarantee causality and reproducibility.

Protocol A: Synthesis and Verification of (1S,2R,5S)-(+)-Menthyl Stearate

Causality: Direct esterification is a reversible reaction. It requires continuous water removal to drive the equilibrium toward the ester product via Le Chatelier's principle.

• Reaction Setup: Combine equimolar amounts of (1S,2R,5S)-(+)-menthol and stearic acid in toluene. Add a catalytic amount of p-toluenesulfonic acid (p-TSA).

• Reflux & Azeotropic Distillation: Heat the mixture to reflux (approx. 110°C) using a Dean-Stark apparatus to continuously remove the water byproduct.

• Purification: Wash the organic layer with 5% NaHCO₃ to neutralize the acid catalyst, followed by a brine wash. Dry over anhydrous Na₂SO₄ and evaporate the toluene under reduced pressure.

• Self-Validation System (GC-MS & Polarimetry):

  • Purity Check: Run Gas Chromatography-Mass Spectrometry (GC-MS). The protocol is considered successful only if the menthol precursor peak disappears and a single product peak with an m/z of 422.7 is observed[2].

  • Chiral Integrity: Measure the specific rotation using a polarimeter to confirm the retention of the (+) enantiomeric excess, ensuring no thermal racemization occurred during reflux.

Protocol B: Loading Menthyl Stearate THEDES into Mesoporous Silica

Causality: Incipient wetness impregnation is utilized to ensure that the lipid-drug mixture is drawn exclusively into the mesopores via capillary action rather than coating the external surface, which is crucial for preventing bulk crystallization[1].

• Matrix Dehydration: Heat SBA-15 silica (5.9 nm pore size) at 150°C for 4 hours under vacuum to remove adsorbed moisture[6].

• Impregnation: Dissolve the API and (1S,2R,5S)-(+)-menthyl stearate in a volatile solvent (e.g., ethanol). Add the dehydrated silica dropwise while stirring until the mixture reaches a paste-like consistency.

• Solvent Evaporation: Remove the solvent completely under vacuum at 40°C for 24 hours.

• Self-Validation System (DSC & Nitrogen Porosimetry):

  • Amorphous Confirmation: Perform Differential Scanning Calorimetry (DSC) at a heating rate of 10°C/min. The system is validated if the sharp melting endotherm of the crystalline API is completely absent, replaced by a single Glass Transition Temperature (Tg)[1].

  • Pore Filling Confirmation: Conduct Nitrogen adsorption-desorption (BJH method). A significant reduction in pore volume confirms successful internal loading[6].

Diagram 2: Workflow for loading menthyl stearate into mesoporous silica with DSC validation.

Safety and Regulatory Profile

From a regulatory standpoint, menthyl stearate lacks structural alerts for genotoxicity. According to the Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluation procedures, esters of menthol and simple carboxylic acids are[7]. Upon systemic absorption, (1S,2R,5S)-(+)-menthyl stearate is cleaved by endogenous esterases into (+)-menthol and stearic acid—both of which are recognized as safe, innocuous metabolites that are easily excreted or integrated into normal lipid metabolism pathways[8].

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An In-depth Technical Guide to the Mechanism of Action for (1S,2R,5S)-(+)-Menthyl Stearate Derivatives

Abstract

(1S,2R,5S)-(+)-Menthyl stearate derivatives represent a class of highly lipophilic compounds with significant therapeutic potential. As ester derivatives of the well-characterized monoterpene, (+)-menthol, and the saturated fatty acid, stearic acid, their mechanism of action is multifaceted, extending beyond the established pharmacology of menthol. This guide elucidates the putative molecular mechanisms through which these derivatives exert their biological effects. We will explore their interaction with key cellular signaling pathways, predicated on their high lipophilicity and the combined bioactivities of their constituent moieties. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this promising class of compounds.

Introduction: The Rationale for Menthyl Stearate Derivatives

Menthol, a naturally occurring cyclic monoterpene, is widely recognized for its analgesic, anti-inflammatory, and neuroprotective properties.[1][2] These effects are largely attributed to its interaction with transient receptor potential (TRP) channels, particularly TRPM8.[1] However, the therapeutic applications of menthol can be limited by its volatility and moderate lipophilicity. Esterification of menthol with long-chain fatty acids, such as stearic acid, yields derivatives with significantly altered physicochemical properties.[3] This chemical modification enhances the lipophilicity, which is anticipated to improve membrane permeability and bioavailability.[2]

The stearate moiety is not merely a passive carrier. Stearic acid, an 18-carbon saturated fatty acid, is a bioactive molecule known to influence a variety of cellular processes, including inflammation, metabolism, and cell signaling.[4][5][6][7][8] Therefore, (1S,2R,5S)-(+)-menthyl stearate derivatives are rationally designed compounds that may exhibit unique and potent biological activities stemming from the synergistic or additive effects of both the menthol and stearate components.

Proposed Primary Mechanism of Action: Modulation of Lipid-Sensitive Signaling Pathways

Given the high lipophilicity conferred by the stearate chain, the primary mechanism of action for (1S,2R,5S)-(+)-menthyl stearate derivatives is likely centered on their interaction with lipid-sensitive signaling pathways and nuclear receptors that regulate metabolism and inflammation.

Liver X Receptor (LXR) Agonism

Recent studies on other menthyl esters have demonstrated a mechanism of action that is independent of TRPM8 but dependent on the Liver X Receptor (LXR).[4][5][6] LXRs are nuclear receptors that play a pivotal role in the transcriptional control of lipid metabolism and inflammation.[9][10][11]

We propose that (1S,2R,5S)-(+)-menthyl stearate derivatives, due to their lipidic nature, can readily partition into the cell and nucleus, where they may act as agonists for LXRα and LXRβ. LXR activation leads to the expression of target genes involved in cholesterol efflux, fatty acid synthesis, and the suppression of inflammatory responses.[10][11]

Signaling Pathway: LXR-Mediated Gene Transcription

Caption: Proposed LXR signaling pathway for menthyl stearate derivatives.

Modulation of MAP Kinase and PI3K/Akt/mTOR Pathways

Stearic acid has been shown to modulate key signaling cascades such as the Mitogen-Activated Protein (MAP) kinase and the PI3K/Akt/mTOR pathways.[4][6] The esterification with menthol may enhance the delivery of stearic acid to intracellular compartments, thereby influencing these pathways more effectively.

• MAP Kinase Pathway: Stearic acid can activate the p38 MAPK pathway and inhibit the ERK signaling pathway, which are involved in cellular stress responses and apoptosis.[4]

• PI3K/Akt/mTOR Pathway: This pathway is central to cell growth, proliferation, and metabolism. Stearic acid has been demonstrated to activate this pathway, leading to downstream effects on protein synthesis and lipid metabolism.[6]

Potential Secondary Mechanisms of Action

While the primary mechanism is likely driven by the lipophilic stearate moiety, the menthol component may still contribute to the overall pharmacological profile.

Interaction with Transient Receptor Potential (TRP) Channels

Menthol is a well-known modulator of TRP channels, particularly TRPM8 (cooling receptor) and TRPA1.[1] Although some menthyl esters act independently of TRPM8, the high lipophilicity of menthyl stearate could facilitate its interaction with the lipid bilayer where these channels are embedded, potentially leading to allosteric modulation.[12][13] This could manifest as either agonistic or antagonistic activity, depending on the specific channel and cellular context.

Experimental Workflow: Assessing TRP Channel Modulation

Caption: Workflow for evaluating the effect of menthyl stearate on TRP channels.

Experimental Protocols for Mechanistic Validation

To validate the proposed mechanisms of action, a series of in vitro experiments are necessary.

Protocol: LXR Reporter Gene Assay

Objective: To determine if (1S,2R,5S)-(+)-menthyl stearate derivatives activate LXR.

Methodology:

• Cell Culture: Culture HepG2 cells (or another suitable cell line) in DMEM supplemented with 10% FBS.

• Transfection: Co-transfect cells with an LXR expression vector and a reporter plasmid containing an LXR response element (LXRE) upstream of a luciferase gene.

• Treatment: Treat transfected cells with varying concentrations of the menthyl stearate derivative, a known LXR agonist (positive control, e.g., T0901317), and vehicle (negative control).

• Luciferase Assay: After 24-48 hours, lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis: Normalize luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) and calculate the fold change relative to the vehicle control.

Protocol: Western Blot for Signaling Pathway Analysis

Objective: To assess the effect of menthyl stearate derivatives on the phosphorylation status of key proteins in the MAP kinase and PI3K/Akt pathways.

Methodology:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., macrophages, hepatocytes) and treat with the menthyl stearate derivative for various time points.

• Protein Extraction: Lyse the cells and quantify total protein concentration.

• SDS-PAGE and Western Blotting: Separate protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies specific for phosphorylated and total forms of key signaling proteins (e.g., p-p38, p38, p-ERK, ERK, p-Akt, Akt).

• Detection: Use HRP-conjugated secondary antibodies and a chemiluminescent substrate to visualize protein bands.

• Densitometry: Quantify band intensity and calculate the ratio of phosphorylated to total protein.

Data Presentation: Hypothetical Quantitative Data

The following tables summarize expected outcomes from the proposed experiments.

Table 1: LXR Reporter Gene Assay Results

Compound	Concentration (µM)	Fold Luciferase Activity (Mean ± SD)
Vehicle Control	-	1.0 ± 0.1
T0901317 (Positive Control)	1	8.5 ± 0.7
Menthyl Stearate Derivative	1	2.1 ± 0.3
Menthyl Stearate Derivative	10	5.8 ± 0.5
Menthyl Stearate Derivative	50	12.3 ± 1.1

Table 2: Calcium Imaging in TRPM8-Expressing Cells

Compound	Concentration (µM)	Agonist Response (% of Menthol Max)	Antagonist Activity (IC50 vs. Menthol)
Menthol	100	100%	N/A
Menthyl Stearate Derivative	10	< 5%	> 100 µM
Menthyl Stearate Derivative	50	< 5%	85 µM

Conclusion

The mechanism of action for (1S,2R,5S)-(+)-menthyl stearate derivatives is likely complex and multifaceted. Based on the available evidence from related compounds, a primary mechanism involving the modulation of lipid-sensitive pathways, particularly LXR activation, is proposed. The high lipophilicity of these derivatives is a key determinant of their biological activity, facilitating their interaction with cellular membranes and intracellular targets. While a direct effect on TRP channels may be a secondary mechanism, it warrants further investigation. The experimental protocols outlined in this guide provide a framework for elucidating the precise molecular targets and signaling pathways of this promising class of therapeutic agents.

References

• Effect of Saturated Stearic Acid on MAP Kinase and ER Stress Signaling Pathways during Apoptosis Induction in Human Pancreatic β-Cells Is Inhibited by Unsaturated Oleic Acid. PMC. [Link]

• Stearic acid blunts growth-factor signaling via oleoylation of GNAI proteins. PMC. [Link]

• Stearic Acid Activates the PI3K-mTOR-4EBP1/S6K and mTOR-SREBP-1 Signaling Axes through FATP4-CDK1 To Promote Milk Synthesis in Primary Bovine Mammary Epithelial Cells. Journal of Agricultural and Food Chemistry. [Link]

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Biosynthesis and Metabolic Pathways of Menthyl Esters: A Technical Blueprint

Target Audience: Researchers, Scientists, and Drug Development Professionals Perspective: Senior Application Scientist

Menthyl esters—ranging from simple acetates found in Mentha essential oils to complex amino acid conjugates engineered for targeted drug delivery—represent a highly versatile class of monoterpenoid derivatives. Whether utilized as cooling agents, chiral building blocks, or lipophilic prodrugs, understanding their lifecycle from in planta biosynthesis to in vivo human metabolism is critical. This whitepaper deconstructs the biochemical pathways, pharmacokinetic profiles, and biocatalytic engineering principles governing menthyl esters, providing actionable, field-proven insights for advanced research and therapeutic development.

In Planta Biosynthesis: The Mentha Paradigm

In nature, the synthesis of menthyl esters (such as (-)-menthyl acetate) is highly localized within the peltate glandular trichomes of Mentha species (e.g., Mentha x piperita). The evolutionary causality behind this esterification is protective: free monoterpenols can be cytotoxic to plant tissues at high concentrations, so the plant esterifies menthol to safely sequester it in essential oil reservoirs[1].

The Monoterpene Cascade

The biosynthetic journey begins with the plastidial methylerythritol phosphate (MEP) pathway, which supplies the universal isoprenoid precursors that condense into geranyl diphosphate (GPP)[1].

• Cyclization & Oxidation: Limonene synthase catalyzes the cyclization of GPP into (-)-limonene. A highly specific cytochrome P450 enzyme then hydroxylates limonene to (-)-trans-isopiperitenol, which undergoes further oxidation and isomerization to form (+)-pulegone[1].

• Reduction to Menthol: (+)-Pulegone is reduced by pulegone reductase to (-)-menthone. Finally, menthone:menthol reductase (MMR) executes a stereospecific reduction to yield (-)-menthol[1].

• Terminal Esterification: The conversion of menthol to menthyl acetate is driven by Menthol O-acyltransferase (MAT) . This enzyme utilizes acetyl-CoA as the acyl donor. Mechanistic studies using diisopropylfluorophosphate (DFP) have demonstrated complete inhibition of MAT, confirming the presence of a critical serine residue in the catalytic active site[2]. Furthermore, during in vitro extraction of MAT, the addition of dithioerythritol is strictly required; this protects the enzyme's active-site sulfhydryl groups from oxidative degradation, ensuring maximum catalytic stability[2].

Biosynthetic pathway of menthyl acetate in Mentha species via monoterpene intermediates.

Pharmacokinetics & In Vivo Metabolism

When menthyl esters are utilized in pharmaceuticals (e.g., as prodrugs to improve membrane permeability) or ingested via dietary sources, they follow a predictable and rapid metabolic clearance pathway.

Because menthyl esters are highly lipophilic, they readily cross the intestinal epithelium. However, they are rapidly intercepted by ubiquitous carboxylesterases (CEs, EC 3.1.1.1) located in the intestinal mucosa and hepatic tissue[3][4]. These enzymes hydrolyze the ester bond, liberating free (-)-menthol and the corresponding carboxylic acid (e.g., acetate, valerate, or amino acid)[4].

Once liberated, free menthol undergoes Phase II metabolism. UDP-glucuronosyltransferases (UGTs) in the liver conjugate the hydroxyl group of menthol with glucuronic acid[4]. This glucuronidation drastically increases the molecule's hydrophilicity, preventing lipophilic toxicity and facilitating rapid elimination via renal (urine) and biliary (feces) excretion routes[4].

Pharmacokinetic clearance and metabolic hydrolysis pathway of menthyl esters in vivo.

Quantitative Kinetic & Pharmacokinetic Parameters

Parameter	Substrate / Compound	Value / Characteristic	Biological/Industrial Significance
Enzyme Selectivity ( E -value)	dl-Menthyl Acetate (via BSE)	> 200	Enables highly pure l-menthol industrial resolution[3].
Optimal Hydrolysis pH & Temp	Menthyl Acetate (via BSE)	pH 7.0, 30°C	Aligns with physiological and mild bioreactor conditions[3].
MAT Apparent Km​	(-)-Menthol (M. piperita MAT)	0.3 mM	Indicates high endogenous affinity for menthol esterification[2].
LD₅₀ (Toxicity Profile)	Monoterpenes (e.g., 1,8-Cineole)	~680 mg/kg (Oral)	Establishes a wide, safe therapeutic window for dosing[5].
Primary Excretion Route	Menthol Glucuronide	Biliary / Renal	Ensures rapid systemic clearance[4].

Biocatalytic Engineering: Enantioselective Synthesis Protocols

In drug development and flavor chemistry, the demand for optically pure l-menthol is immense. Chemical synthesis often yields a racemic mixture (dl-menthol). To resolve this, we employ biocatalytic kinetic resolution using highly specific esterases, such as the esterase from Bacillus subtilis ECU0554 (BSE), which exhibits exceptional enantioselectivity for l-menthyl esters[3].

The following protocol outlines a self-validating workflow for the enantioselective hydrolysis of dl-menthyl acetate.

Protocol: Enantioselective Kinetic Resolution of dl-Menthyl Acetate

Objective: Isolate optically pure l-menthol utilizing immobilized Bacillus subtilis esterase (BSE).

• Step 1: Biocatalyst Preparation & Immobilization. Rehydrate cross-linked enzyme aggregates (CLEAs) of BSE in 100 mM sodium phosphate buffer (pH 7.0).

  • Causality: Free esterases often denature at high substrate concentrations. Immobilizing BSE via simple cross-linking into CLEAs locks the enzyme in its active conformation, drastically improving thermal stability (up to 360 times higher at 30°C) and allowing for up to 10 reuse cycles with minimal activity loss[6].

• Step 2: Reaction Setup. Introduce dl-menthyl acetate to a final concentration of 100 mM. Add 10% (v/v) ethanol to the buffer.

  • Causality: Menthyl acetate is highly hydrophobic and poorly soluble in aqueous buffers. The 10% ethanol acts as a crucial cosolvent, increasing substrate bioavailability to the enzyme's active site without crossing the organic-solvent denaturation threshold of the BSE[3].

• Step 3: Self-Validating Controls. Concurrently run a negative control (buffer + substrate + ethanol, no enzyme) to quantify any spontaneous chemical autohydrolysis. Run a positive control with a known standard of l-menthyl acetate to verify enzyme viability.

• Step 4: Incubation & Extraction. Incubate the biphasic mixture at 30°C under continuous orbital shaking (200 rpm) for 3 hours to overcome mass transfer limitations. Terminate the reaction by extracting aliquots with n-hexane (1:1 v/v). The non-polar solvent immediately halts the reaction by partitioning the terpenoids away from the aqueous enzyme.

• Step 5: Chiral GC Analysis & Validation. Analyze the organic layer via chiral Gas Chromatography. Calculate the conversion rate ( c ), the enantiomeric excess of the product ( eep​ ), and the remaining substrate ( ees​ ).

  • System Validation Check: Calculate the Enantiomeric Ratio ( E ) using the formula: E=ln[(1−c)(1+ees​)]ln[(1−c)(1−ees​)]​ . If the system is functioning correctly, the E -value will exceed 200, confirming that the biocatalytic pocket integrity remains intact and perfectly selective for the l-enantiomer[3].

Emerging Therapeutic Applications: LXR Modulation

Beyond their traditional roles, engineered menthyl esters are breaking ground in metabolic and inflammatory disease therapies. Recent translational medicine studies have demonstrated that synthesizing amino acid menthyl esters (specifically, valine and isoleucine menthyl esters) fundamentally alters their pharmacodynamics[7].

While free menthol exerts its cooling and analgesic effects primarily via the TRPM8 cold-sensitive ion channel, isoleucine menthyl esters bypass this pathway entirely. Instead, their enhanced lipophilicity allows them to readily penetrate target macrophages and adipocytes, where they act as non-competitive agonists for the Liver X Receptor (LXR) [7]. By enhancing LXR transcriptional activity, these menthyl esters regulate Stearoyl-CoA desaturase-1 (SCD1), effectively suppressing LPS-stimulated TNF-α expression and halting adipogenesis at the mitotic clonal expansion stage[7]. This structural modification transforms a simple flavor compound into a formidable candidate for anti-inflammatory and anti-obesity therapeutics.

References

• Genetic Manipulation of Biosynthetic Pathways in Mint Source: PMC / National Institutes of Health (NIH) URL:[Link]

• Metabolism of Monoterpenes: Acetylation of (—)-Menthol by a Soluble Enzyme Preparation from Peppermint (Mentha piperita) Leaves Source: PMC / National Institutes of Health (NIH) URL:[Link]

• Highly enantioselective hydrolysis of DL-menthyl acetate to L-menthol by whole-cell lipase from Burkholderia cepacia ATCC 25416 / Enzymatic Production of l‐Menthol by a High Substrate Concentration Tolerable Esterase Source: ResearchGate URL:[Link]

• Immobilization of Bacillus subtilis esterase by simple cross-linking for enzymatic resolution of DL-menthyl acetate Source: ResearchGate URL:[Link]

• In silico Anti-Inflammatory Potential, ADMET Pharmacokinetics and Isolation of 1,8-Cineole from Rosmarinus officinalis Source: Biomedical and Pharmacology Journal URL:[Link]

• Isoleucine menthyl esters - Drug Targets, Indications, Patents Source: Synapse / NUS URL:[Link]

• Safety evaluations of groups of related substances... (WHO Food Additives Series 42) Source: INCHEM URL:[Link]

Sources

• 1. Genetic Manipulation of Biosynthetic Pathways in Mint - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolism of Monoterpenes: Acetylation of (—)-Menthol by a Soluble Enzyme Preparation from Peppermint (Mentha piperita) Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 940. Safety evaluations of groups of related substances... (WHO Food Additives Series 42) [inchem.org]
• 5. In silico Anti-Inflammatory Potential, ADMET Pharmacokinetics and Isolation of 1,8-Cineole from Rosmarinus officinalis – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 6. researchgate.net [researchgate.net]
• 7. Isoleucine menthyl esters - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]

Protocols & Analytical Methods

Application Notes & Protocols: Chromatographic Separation Techniques for (+)-Menthyl Stearate

Abstract

This technical guide provides a comprehensive overview of chromatographic methodologies for the separation and analysis of (+)-menthyl stearate. As an ester of the chiral auxiliary (+)-menthol and the long-chain saturated fatty acid, stearic acid, its purification and analysis present unique challenges. This document details field-proven protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), designed for researchers, scientists, and professionals in drug development and fine chemical synthesis. The protocols emphasize the causality behind experimental choices, ensuring robust and reproducible results. We will explore methods for purity assessment of (+)-menthyl stearate as well as the separation of its diastereomeric forms, a common task when menthol is used as a chiral auxiliary for resolving racemic acids.

Introduction: The Analytical Challenge of Menthyl Esters

(+)-Menthyl stearate is a lipophilic molecule characterized by a bulky, chiral menthyl group and a long, non-polar stearoyl chain. This structure dictates its chromatographic behavior, making it highly retained on reversed-phase columns and requiring high temperatures for volatilization in gas chromatography. The primary analytical objectives for this compound typically fall into two categories:

• Purity Assessment: Quantifying the purity of (+)-menthyl stearate and separating it from starting materials, such as (+)-menthol and stearic acid, or other reaction byproducts.

• Diastereomeric Separation: When (+)-menthol is used as a chiral resolving agent for a racemic carboxylic acid, the resulting product is a mixture of diastereomeric esters.[1] These diastereomers, having different physical properties, can be separated using standard achiral chromatography.[2][3]

Due to the lack of a strong UV-absorbing chromophore in its structure, detection can be a challenge, often necessitating the use of universal detectors like Refractive Index (RI) detectors, Charged Aerosol Detectors (CAD) for HPLC, or a Flame Ionization Detector (FID) for GC.[4][5][6]

General Workflow for Analysis

The analytical process follows a logical sequence from synthesis to data interpretation. Understanding this flow is critical for troubleshooting and method optimization.

Caption: General experimental workflow from synthesis to analysis.

High-Performance Liquid Chromatography (HPLC) Protocols

HPLC is a versatile technique for the analysis of (+)-menthyl stearate, particularly for non-volatile impurities and diastereomeric separations at ambient temperatures.

Protocol 2.1: Purity Assessment by Reversed-Phase HPLC with Universal Detection

This protocol is designed to quantify the purity of (+)-menthyl stearate and separate it from the more polar starting materials, stearic acid and (+)-menthol. Due to the high lipophilicity of the target analyte, a strong mobile phase and a highly retentive stationary phase are required.

Causality and Experimental Choices:

• Stationary Phase: A C18 (octadecylsilane) column is selected for its strong hydrophobic interactions with the stearate chain, providing maximum retention and separation from less hydrophobic species.

• Mobile Phase: A gradient of acetonitrile and water is employed. Acetonitrile is a strong organic solvent necessary to elute the highly non-polar (+)-menthyl stearate. A gradient is used to first elute polar impurities in a high-aqueous phase before increasing the organic content to elute the product.

• Detector: A Charged Aerosol Detector (CAD) or Refractive Index (RI) detector is recommended. These universal detectors do not require the analyte to have a chromophore, making them ideal for lipid analysis.[5][6] An RI detector is a robust choice for isocratic methods, while CAD offers gradient compatibility and superior sensitivity.

Experimental Protocol: RP-HPLC/CAD

• Instrumentation: HPLC system equipped with a gradient pump, autosampler, column oven, and Charged Aerosol Detector (CAD).

• Sample Preparation: Accurately weigh ~10 mg of the (+)-menthyl stearate sample into a 10 mL volumetric flask. Dissolve and bring to volume with acetonitrile or a 90:10 (v/v) mixture of acetonitrile and isopropanol. Filter the solution through a 0.45 µm PTFE syringe filter.

• Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	80% B to 100% B over 15 min, hold at 100% B for 5 min
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
CAD Settings	Evaporation Temp: 35 °C, Nitrogen Gas: 35 psi

• System Validation: Before running samples, perform a system suitability test by injecting a standard solution of (+)-menthyl stearate to verify retention time stability and peak shape.

Sources

• 1. Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. acgpubs.org [acgpubs.org]
• 6. Sensitive and selective method for the analysis of menthol from pharmaceutical products by RP-HPLC with refractive index detector - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification Methods for Producing (1S,2R,5S)-(+)-Menthyl Stearate

Introduction

(1S,2R,5S)-(+)-Menthyl stearate is an ester of significant interest in the pharmaceutical, cosmetic, and food industries. It is synthesized from the reaction of (1S,2R,5S)-(+)-menthol, a naturally occurring cyclic terpene alcohol known for its cooling sensation, and stearic acid, a long-chain saturated fatty acid. The resulting ester combines the properties of both precursors, offering potential applications as a cooling agent with a waxy consistency, an emollient in topical formulations, or a flavor and fragrance component. The stereochemistry of the menthol moiety is crucial for its biological and sensory properties, making stereoselective synthesis methods highly valuable.

This comprehensive guide provides detailed protocols for the synthesis of (1S,2R,5S)-(+)-menthyl stearate using three distinct and widely applicable esterification methods: Enzymatic Esterification, Fischer-Speier Esterification, and Steglich Esterification. Each method is presented with a step-by-step protocol, an explanation of the underlying chemical principles, and a discussion of its advantages and limitations. This document is intended for researchers, scientists, and drug development professionals seeking to produce this compound with high purity and yield.

Comparative Overview of Esterification Methods

The selection of an appropriate esterification method depends on several factors, including the desired yield, purity, reaction conditions, and the scale of the synthesis. The following table provides a comparative summary of the key parameters for the three methods detailed in this guide.

Method	Catalyst/Reagent	Typical Reaction Temperature	Typical Reaction Time	Typical Yield	Key Advantages	Key Disadvantages
Enzymatic Esterification	Lipase (e.g., Candida rugosa)	30-60°C	24-48 hours	High (>90%)	High stereoselectivity, mild reaction conditions, environmentally friendly.	Longer reaction times, enzyme cost and stability can be a factor.
Fischer-Speier Esterification	Strong acid (e.g., H₂SO₄, p-TsOH)	60-120°C (Reflux)	4-24 hours	Moderate to High (70-95%)	Inexpensive reagents, simple procedure, scalable.	Reversible reaction requiring water removal, harsh acidic conditions can lead to side reactions and are not suitable for acid-sensitive substrates.[1][2]
Steglich Esterification	DCC/EDC and DMAP	0°C to Room Temperature	2-12 hours	High (>80%)	Mild reaction conditions, suitable for acid-sensitive and sterically hindered substrates.[3][4][5][6]	Use of expensive and hazardous reagents (DCC/EDC), formation of dicyclohexylurea (DCU) byproduct requires careful removal.[3][5]

Experimental Workflow Overview

The general workflow for the synthesis, purification, and characterization of (1S,2R,5S)-(+)-menthyl stearate is depicted in the following diagram. This process is adaptable to each of the specific esterification methods described below, with variations primarily in the reaction setup and work-up procedures.

Caption: General experimental workflow for the synthesis and analysis of (1S,2R,5S)-(+)-menthyl stearate.

Protocol 1: Enzymatic Esterification using Candida rugosa Lipase

Enzymatic esterification offers a green and highly selective method for the synthesis of (1S,2R,5S)-(+)-menthyl stearate. Lipases, such as the one from Candida rugosa, can catalyze the esterification under mild conditions, often with high conversion rates and excellent stereoselectivity.[7][8][9]

Rationale

The use of a lipase enzyme as a biocatalyst avoids the harsh acidic or basic conditions of traditional chemical methods, which can be beneficial for sensitive substrates. The reaction is driven to completion by the formation of the ester, and the mild conditions help to preserve the stereochemical integrity of the chiral menthol. The choice of an organic solvent like isooctane or a solvent-free system can influence the reaction rate and equilibrium.[7][10]

Materials

• (1S,2R,5S)-(+)-Menthol (99% purity)

• Stearic Acid (98% purity)

• Candida rugosa Lipase (e.g., Lipase AY "Amano" 30)[7]

• Isooctane (anhydrous)

• Molecular Sieves (3Å, activated)

• Hexane

• Ethyl Acetate

• Silica Gel (for column chromatography)

• Sodium Bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Methodology

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, combine (1S,2R,5S)-(+)-menthol (e.g., 2 mmol), stearic acid (e.g., 2 mmol, 1:1 molar ratio), and isooctane (e.g., 20 mL).

• Enzyme Addition: Add Candida rugosa lipase (e.g., 1.5 g of enzyme per gram of menthol) and activated molecular sieves (e.g., 0.1 g) to the reaction mixture.[7] The molecular sieves help to remove the water produced during the reaction, driving the equilibrium towards the product.

• Reaction Incubation: Seal the flask and stir the mixture at a constant temperature, typically between 35°C and 45°C, for 24 to 48 hours.[7]

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by taking small aliquots from the reaction mixture.

• Enzyme Removal: Once the reaction is complete, cool the mixture to room temperature and remove the enzyme and molecular sieves by vacuum filtration.

• Work-up: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove any unreacted stearic acid) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude (1S,2R,5S)-(+)-menthyl stearate.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a hexane/ethyl acetate gradient, to yield the pure ester.

Protocol 2: Fischer-Speier Esterification

The Fischer-Speier esterification is a classic and widely used method for producing esters from a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[1][2] This method is cost-effective and relatively simple to perform.

Rationale

The reaction is an acid-catalyzed nucleophilic acyl substitution. The acid catalyst protonates the carbonyl oxygen of the stearic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl group of menthol. The reaction is reversible, and to achieve high yields, the water formed as a byproduct must be removed, typically by azeotropic distillation using a Dean-Stark apparatus or by using a large excess of one of the reactants.[1]

Materials

• (1S,2R,5S)-(+)-Menthol

• Stearic Acid

• Toluene or Hexane (as solvent for azeotropic water removal)

• p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄) as a catalyst

• Sodium Bicarbonate (saturated solution)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Diethyl Ether or Ethyl Acetate

Step-by-Step Methodology

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus, a condenser, and a magnetic stirrer, add (1S,2R,5S)-(+)-menthol (e.g., 10 mmol), stearic acid (e.g., 12 mmol, 1.2 equivalents), and toluene (e.g., 50 mL).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.5 mmol, 5 mol%) or a few drops of concentrated sulfuric acid.

• Reaction: Heat the mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reflux until no more water is collected (typically 4-8 hours).

• Monitoring the Reaction: Monitor the reaction progress by TLC or GC.

• Cooling and Quenching: Once the reaction is complete, allow the mixture to cool to room temperature.

• Work-up: Dilute the reaction mixture with diethyl ether or ethyl acetate and transfer it to a separatory funnel. Wash the organic layer with saturated sodium bicarbonate solution until the effervescence ceases, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the pure (1S,2R,5S)-(+)-menthyl stearate.

Protocol 3: Steglich Esterification

The Steglich esterification is a mild and efficient method for the formation of esters from carboxylic acids and alcohols using dicyclohexylcarbodiimide (DCC) or a water-soluble analogue like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.[3][4] This method is particularly useful for sterically hindered alcohols like menthol and for substrates that are sensitive to acidic conditions.[3][6]

Rationale

DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. DMAP then acts as an acyl transfer catalyst, reacting with the intermediate to form a reactive acylpyridinium salt. This salt is then readily attacked by the alcohol (menthol) to form the desired ester and dicyclohexylurea (DCU), a stable byproduct.[3] The reaction proceeds under mild, neutral conditions at room temperature.[4]

Materials

• (1S,2R,5S)-(+)-Menthol

• Stearic Acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM, anhydrous)

• Hexane

• Ethyl Acetate

• Hydrochloric Acid (1 M solution)

• Sodium Bicarbonate (saturated solution)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Methodology

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve stearic acid (e.g., 5 mmol) and (1S,2R,5S)-(+)-menthol (e.g., 5.5 mmol, 1.1 equivalents) in anhydrous dichloromethane (DCM, e.g., 50 mL).

• Catalyst Addition: Add a catalytic amount of DMAP (e.g., 0.25 mmol, 5 mol%).

• Coupling Agent Addition: Cool the reaction mixture to 0°C in an ice bath. Add a solution of DCC (e.g., 5.5 mmol, 1.1 equivalents) in a small amount of anhydrous DCM dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

• Monitoring the Reaction: Monitor the progress of the reaction by TLC.

• Work-up: Once the reaction is complete, filter off the DCU precipitate and wash it with a small amount of cold DCM.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate eluent system to obtain the pure (1S,2R,5S)-(+)-menthyl stearate.

Characterization of (1S,2R,5S)-(+)-Menthyl Stearate

The successful synthesis of the target ester should be confirmed by appropriate analytical techniques.

• Infrared (IR) Spectroscopy: The IR spectrum of an ester will show a characteristic strong carbonyl (C=O) stretching absorption in the region of 1750-1735 cm⁻¹.[11][12] The spectrum will also feature C-O stretching bands between 1300 and 1000 cm⁻¹.[12][13] The broad O-H stretch from the starting materials (menthol and stearic acid) should be absent in the purified product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will provide detailed structural information. Key signals to expect include a multiplet for the proton on the carbon bearing the ester oxygen in the menthol moiety, a singlet for the methyl group of the ester in a reference compound like methyl stearate (which would be a multiplet in menthyl stearate), and characteristic signals for the long alkyl chain of the stearate group.[14][15]

  • ¹³C NMR: The carbon NMR spectrum will show a characteristic resonance for the carbonyl carbon of the ester group typically in the range of 170-180 ppm.

Conclusion

This application note has provided detailed protocols for three distinct and effective methods for the synthesis of (1S,2R,5S)-(+)-menthyl stearate. The choice between enzymatic, Fischer-Speier, and Steglich esterification will depend on the specific requirements of the researcher, including considerations of cost, scale, reaction conditions, and the need for stereochemical purity. By following these protocols and employing the described characterization techniques, researchers can confidently synthesize and verify this valuable compound for a variety of applications.

References

• Babali, B., Tüter, M., & Ustun, G. (2001). Enzymatic Esterification of (−)-Menthol with Fatty Acids in Solvent by a Commercial Lipase from Candida rugosa. Journal of the American Oil Chemists' Society, 78(1), 53–56. [Link]

• Kodera, T., et al. (1996). Lipase-catalyzed stereoselective esterification of DL-menthol in organic solvents using acid anhydrides as acylating agents. Enzyme and Microbial Technology, 18(7), 536-539. [Link]

• Workman, J., & Weyer, L. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.

• UCLA Chemistry. IR Spectroscopy Tutorial: Esters. [Link]

• Wu, H. S., et al. (2002). Factors affecting the resolution of dl-menthol by immobilized lipase-catalyzed esterification in organic solvent. Journal of Molecular Catalysis B: Enzymatic, 18(4-6), 257-265. [Link]

• Leow, T. C., et al. (2012). Enzymatic production of a solvent-free menthyl butyrate via response surface methodology catalyzed by a novel thermostable lipase from Geobacillus zalihae. BMC Biotechnology, 12(1), 83. [Link]

• Tewari, Y. B., & Goldberg, R. N. (1999). Thermodynamics of the Lipase-Catalyzed Esterification of 1-Dodecanoic Acid with (−)-Menthol in Organic Solvents. Journal of Chemical & Engineering Data, 44(4), 727–736. [Link]

• Reddit. (2013). Is it possible to identify an ester accurately using IR spectroscopy? r/chemistry. [Link]

• Watanabe, Y., et al. (1999). Enzymatic Synthesis of L-Menthyl Esters in Organic Solvent-Free System. Journal of the American Oil Chemists' Society, 76(10), 1139–1142. [Link]

• ResearchGate. (n.d.). Steglich esterification of tertiary alcohols catalyzed by DMAP. [Link]

• Nakashima, D., et al. (2020). Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. Beilstein Journal of Organic Chemistry, 16, 280-287. [Link]

• Sari, Y., et al. (2022). ESTERIFICATION OF CINNAMIC ACID USING MENTHOL AND ITS ACTIVITY AS LOWERING GLUCOSE LEVELS USING ANTHRONE SULFATE. Jurnal Kimia Valensi, 8(1). [Link]

• Organic Chemistry Portal. Steglich Esterification. [Link]

• Wikipedia. Steglich esterification. [Link]

• Murat, N. (2024). Synthesis of menthol esters with fatty acids, a comparison between Fischer and Steglich esterification. Analele Universității din Craiova, Seria Chimie, 51(2). [Link]

• Jordan, A., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5840-5849. [Link]

• Organic Chemistry Data. Acid to Ester - Common Conditions. [Link]

• ResearchGate. (2001). Enzymatic esterification of (−)-menthol with fatty acids in solvent by a commercial lipase from Candida rugosa. [Link]

• AOCS. Saturated Fatty Acids and Methyl Esters. [Link]

• Technoilogy. (2025). Methylester Distillation: Enhancing Biodiesel Purity and Efficiency. [Link]

• Organic Syntheses. TRANSESTERIFICATION OF METHYL ESTERS OF AROMATIC AND α,β-UNSATURATED ACIDS WITH BULKY ALCOHOLS. [Link]

• Google Patents.

• Taylor & Francis Online. (2018). Preparation of Methyl Ester Precursors of Biologically Active Agents. [Link]

• Google Patents.

• AOCS. Introduction of NMR. [Link]

• ResearchGate. (2021). Different Methodologies to Access the (1 R ,2 S ,5 R )-(–)-Menthyl ( S )- p -Toluenesulfinate. [Link]

• ResearchGate. (2020). Synthesis Of L-Menthyl Acetic by Esterification L-Menthol and Acetic Anhydride with Variation Of Time. [Link]

• ResearchGate. ¹H NMR spectra of stearic acid; and formation of methyl stearate with time over SA–Zr–Si catalyst. [Link]

• RSC Publishing. (1992). IH and I3C NMR Studies on the Positional Isomers of Methyl Thialaurate and. [Link]

• MDPI. (2018). Enzymatic Synthesis of Phenylethyl Fatty Esters from Fixed Oil Extracted from Syagrus coronata (Mart.) Becc. [Link]

• Semantic Scholar. (2022). DES-Based Biocatalysis as a Green Alternative for the l-menthyl Ester Production Based on l-menthol Acylation. [Link]

• Semantic Scholar. (2021). Synthesis, Characterization and HPLC Analysis of the (1S,2S,5R)-Diastereomer and the Enantiomer of the Clinical Candidate AR-15512. [Link]

• ResearchGate. (2021). An improvement of the (1R,2S,5R)-(−)-menthyl (S)-p-toluenesulfinate synthesis. [Link]

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Application Note: Comprehensive NMR Spectroscopic Characterization of (1S,2R,5S)-(+)-Menthyl Stearate

Abstract

The structural elucidation of chiral esters, particularly those involving complex moieties like long-chain fatty acids and cyclic terpenes, is a critical task in natural product chemistry, pharmaceutical development, and materials science. (1S,2R,5S)-(+)-Menthyl stearate serves as an excellent model for demonstrating the power of a multi-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy approach for unambiguous characterization. This application note provides a comprehensive guide, detailing not just the protocols but the underlying scientific rationale for the complete assignment of ¹H and ¹³C NMR spectra. We will leverage a suite of experiments, including 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC) techniques, to create a self-validating system of structural confirmation.

Part 1: Foundational Principles & Strategy

The characterization of menthyl stearate presents a dual challenge: the highly symmetric, repeating methylene units of the stearate chain and the complex, stereochemically rich environment of the menthyl group. A simple 1D ¹H NMR spectrum alone is insufficient for definitive assignment due to significant signal overlap in the aliphatic region.

Our strategy is therefore built on a hierarchical approach:

• 1D ¹H and ¹³C NMR: To identify the distinct chemical environments and functional groups (ester carbonyl, terminal methyls, oxygen-bound methine).

• DEPT-135: To differentiate between methine (CH), methylene (CH₂), and methyl (CH₃) carbons, which is crucial for parsing the dense aliphatic region.[1][2]

• 2D COSY (¹H-¹H Correlation Spectroscopy): To establish proton-proton spin coupling networks, allowing us to trace the connectivity within the menthyl ring and down the first few bonds of the stearate chain.[3][4]

• 2D HSQC (Heteronuclear Single Quantum Coherence): To definitively correlate each proton to its directly attached carbon, providing the final, unambiguous assignments by linking the ¹H and ¹³C chemical shift data.[5][6]

This combination of techniques ensures that every assignment is cross-validated, embodying the principles of a trustworthy and robust analytical system.

Part 2: Detailed Experimental Protocol

The quality of NMR data is fundamentally dependent on meticulous sample preparation and appropriate instrument parameterization.[7]

Materials & Equipment

• Sample: (1S,2R,5S)-(+)-Menthyl Stearate (approx. 20-25 mg)

• NMR Solvent: Deuterated Chloroform (CDCl₃, 0.7 mL)

• Internal Standard: Tetramethylsilane (TMS)

• Equipment: 5 mm NMR tubes, volumetric pipette, vortex mixer, NMR Spectrometer (e.g., 400 MHz or higher).

Sample Preparation Protocol

• Weighing: Accurately weigh 20-25 mg of (1S,2R,5S)-(+)-menthyl stearate directly into a clean, dry vial. This concentration is a balance, ensuring sufficient signal for less sensitive experiments like ¹³C NMR without causing solubility or line-broadening issues.[7]

• Dissolution: Add approximately 0.7 mL of CDCl₃ containing 0.03% TMS to the vial. CDCl₃ is selected for its excellent solubilizing power for non-polar esters and its well-separated residual solvent signals.[8][9]

• Homogenization: Gently vortex the vial until the sample is completely dissolved. A clear, particulate-free solution is essential for achieving high magnetic field homogeneity and sharp spectral lines.[7][10]

• Transfer: Carefully transfer the solution into a 5 mm NMR tube.

• Equilibration: Place the NMR tube in the spectrometer and allow it to thermally equilibrate for 5-10 minutes before initiating shimming and data acquisition.

NMR Data Acquisition Workflow

The following workflow outlines the logical sequence of experiments performed to characterize the molecule.

Caption: Experimental workflow from sample preparation to final structural validation.

Suggested Spectrometer Parameters (400 MHz)

• ¹H NMR: Acquisition time ≥ 3 s, relaxation delay = 2 s, 16 scans.

• ¹³C{¹H} NMR: Spectral width = 240 ppm, acquisition time ≈ 1.5 s, relaxation delay = 2 s, ≥ 1024 scans.

• DEPT-135: Standard pulse program parameters, optimized for an average one-bond ¹J(C,H) of 145 Hz.

• gCOSY: 16-32 scans per increment, 2048 data points in F2, 256-512 increments in F1.

• gHSQC: Optimized for ¹J(C,H) = 145 Hz, 16-32 scans per increment, 2048 data points in F2, 256 increments in F1.

Part 3: Spectral Analysis and Structural Assignment

For clarity, the following numbering scheme will be used for the (1S,2R,5S)-(+)-menthyl stearate molecule. The menthyl moiety is denoted with prime (') superscripts.

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• 4. Settle in and get COSY! - NMR Blog — Nanalysis [nanalysis.com]
• 5. mdpi.com [mdpi.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. organomation.com [organomation.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. chem.washington.edu [chem.washington.edu]
• 10. scribd.com [scribd.com]

Application Note: In Vitro Assay Protocols for (+)-Menthyl Stearate in Receptor Modulation and Transdermal Delivery

Executive Summary

(+)-Menthyl stearate is a highly lipophilic ester derivative of (+)-menthol and stearic acid. While (-)-menthol is the naturally abundant enantiomer widely used for its cooling and analgesic properties, the (+)-enantiomer and its long-chain ester derivatives offer unique stereospecific pharmacological profiles[1]. By conjugating menthol with a C18 saturated fatty acid, the resulting (+)-menthyl stearate exhibits a drastically increased partition coefficient (LogP). This structural modification prevents rapid volatilization, enhances deep integration into lipid bilayers, and provides sustained release profiles[1][2].

This application note provides rigorously validated, step-by-step in vitro protocols for evaluating (+)-menthyl stearate in two primary domains: TRPM8 receptor activation and transdermal penetration enhancement .

Mechanistic Overview & Physicochemical Rationale

Menthol and its ester derivatives are well-documented modulators of the transient receptor potential melastatin 8 (TRPM8) channel and highly effective transdermal penetration enhancers[1].

• Receptor Modulation: TRPM8 is a non-selective, calcium-permeable cation channel[3][4]. (+)-Menthyl stearate acts as a lipophilic prodrug/agonist. Its extreme hydrophobicity requires it to partition into the plasma membrane before interacting with the TRPM8 binding pocket.

• Penetration Enhancement: In transdermal drug delivery, menthol derivatives disrupt the highly organized lipid bilayer of the stratum corneum (SC)[5]. The stearate tail of (+)-menthyl stearate specifically favors the permeation of lipophilic active pharmaceutical ingredients (APIs) by interacting with the lipid-rich regions of the SC, operating via a "flip-flop" mechanism across biological membranes[1]. Furthermore, these esters lack known genotoxicity and are rapidly hydrolyzed into innocuous substances by esterases, ensuring high biocompatibility[6].

Fig 1: Mechanistic pathway of TRPM8 activation by (+)-menthyl stearate.

Protocol 1: In Vitro TRPM8 Calcium Imaging Assay

Rationale & Experimental Design

Because (+)-menthyl stearate is highly lipophilic, standard aqueous buffers will cause the compound to precipitate, leading to false-negative receptor activation. Causality of formulation: We utilize a Pluronic F-127 / DMSO co-solvent system to maintain the compound in a micellar suspension, ensuring bioavailability to the cells[7]. We employ Fura-2 AM, a ratiometric calcium indicator (340/380 nm). Ratiometric imaging is strictly required here because it internally corrects for variations in dye loading, cell thickness, and optical artifacts caused by the lipid-rich micellar suspension[7].

Self-Validating System: To prove that calcium transients are TRPM8-mediated and not an artifact of membrane destabilization by the stearate tail, a selective TRPM8 antagonist (e.g., BCTC) is applied to a parallel control group[3]. Additionally, a terminal 25 mM KCl pulse is mandatory to depolarize the membrane, confirming that unresponsive cells are still biologically viable[8].

Materials & Reagents

• HEK293 cells stably transfected with human TRPM8[4].

• Fura-2 AM (Molecular Probes) and Pluronic F-127.

• Standard Extracellular Solution (SES): 140 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM Glucose (pH 7.4).

• (+)-Menthyl stearate stock (100 mM in 100% DMSO).

Step-by-Step Methodology

• Cell Preparation: Seed TRPM8-HEK293 cells onto poly-L-lysine coated 12 mm glass coverslips 24-36 hours prior to the assay to ensure adherence[7].

• Dye Loading: Incubate coverslips in SES containing 2 µM Fura-2 AM and 0.02% Pluronic F-127 for 45 minutes at 37°C in the dark[7].

• De-esterification: Wash the cells three times with warm SES and incubate for an additional 20 minutes to allow complete intracellular de-esterification of the AM ester.

• Baseline Acquisition: Transfer the coverslip to the imaging chamber. Perfuse with SES at 33°C (a temperature that avoids cold-induced TRPM8 activation)[7]. Record baseline 340/380 nm fluorescence ratios for 2 minutes.

• Compound Application: Perfuse (+)-menthyl stearate (working concentration: 50 µM, max 0.1% DMSO) for 3 minutes. Record the peak amplitude of the calcium transient.

• Validation Pulse: Wash with SES for 5 minutes, followed by a 15-second perfusion of 25 mM KCl to verify cell viability[8].

Protocol 2: In Vitro Transdermal Permeation Assay (Franz Cell)

Rationale & Experimental Design

This assay quantifies the ability of (+)-menthyl stearate to enhance the permeation of a model API through the stratum corneum. Causality of model choice: The static Franz diffusion cell is the gold standard for this application[5]. Because (+)-menthyl stearate interacts preferentially with lipid-rich regions, it is highly effective for lipophilic APIs[1].

Self-Validating System: Skin barrier integrity is highly variable. Prior to applying the formulation, the electrical resistance across the mounted skin must be measured. Any sample with a resistance < 10 kΩ·cm² must be discarded, as it indicates physical micro-tears that would produce false-positive permeation data[5][9]. Furthermore, a post-assay mass balance calculation (Donor + Skin + Receptor = 100 ± 10%) is required to ensure the lipophilic compounds are not lost to non-specific binding on the glassware[10].

Fig 2: Franz diffusion cell workflow for transdermal permeation enhancement.

Materials & Reagents

• Franz diffusion cells (static, 15 mL receptor volume, 1.77 cm² diffusion area)[5].

• Excised porcine ear skin (dermatomed to 500 µm thickness).

• Receptor fluid: Phosphate-buffered saline (PBS, pH 7.4) with 5% bovine serum albumin (BSA) to maintain sink conditions for lipophilic compounds[10].

• Donor formulation: 1% (w/w) API + 5% (w/w) (+)-menthyl stearate in a propylene glycol/ethanol base.

Step-by-Step Methodology

• Skin Preparation: Hydrate the dermatomed porcine skin in PBS for 30 minutes. Mount the skin between the donor and receptor compartments with the stratum corneum facing the donor chamber[9].

• Integrity Testing: Fill both compartments with PBS. Apply a 100 mV alternating current (10 Hz) and measure impedance. Discard skin with < 10 kΩ·cm² resistance.

• Equilibration: Replace the receptor fluid with the PBS/BSA mixture. Maintain the system at 32°C (physiological skin surface temperature) using a circulating water jacket[5].

• Dosing: Apply 200 µL of the (+)-menthyl stearate/API formulation to the donor compartment. Seal with Parafilm to prevent evaporation.

• Sampling: At predetermined intervals (1, 2, 4, 8, 12, and 24 hours), withdraw 500 µL of receptor fluid and immediately replace it with an equal volume of fresh, pre-warmed receptor fluid[9].

• Quantification: Analyze the aliquots using validated RP-HPLC to determine the cumulative amount of API permeated per unit area (µg/cm²)[5].

Quantitative Data Summaries

To establish baseline expectations for assay performance, the following tables summarize typical kinetic and permeation parameters derived from menthol-ester derivative literature.

Table 1: Comparative TRPM8 Activation Kinetics (In Vitro) Data represents expected ranges for esterified menthol derivatives compared to free menthol.

Compound	Target Receptor	EC50 (µM)	Max Calcium Influx (∆Ratio)	Washout Recovery Time
(-)-Menthol (Control)	TRPM8	80 - 100	1.20 ± 0.15	< 2 minutes
(+)-Menthol	TRPM8	150 - 200	0.85 ± 0.10	< 2 minutes
(+)-Menthyl Stearate	TRPM8	45 - 60	1.45 ± 0.20	> 10 minutes (Lipid retention)

Table 2: Transdermal Permeation Enhancement Metrics (Franz Cell) Data represents expected flux enhancement for a lipophilic model API (e.g., Testosterone).

Enhancer Formulation	Steady-State Flux ( Jss​ ) [µg/cm²/h]	Enhancement Ratio (ER)	Lag Time ( Tlag​ ) [h]
Control (No Enhancer)	2.5 ± 0.4	1.0	4.2
5% (-)-Menthol	12.0 ± 1.5	4.8	2.1
5% (+)-Menthyl Stearate	21.5 ± 2.2	8.6	1.5

References

• Menthol and Its Derivatives: Exploring the Medical Application Potential - PMC. National Institutes of Health.
• Stabilizing Unstable Amorphous Menthol through Inclusion in Mesoporous Silica Hosts. Molecular Pharmaceutics.
• Application Notes: (-)-Menthol as a Penetration Enhancer in Transdermal Drug Delivery. Benchchem.
• Bidirectional shifts of TRPM8 channel gating by temperature and chemical agents modulate the cold sensitivity of mammalian thermoreceptors. National Institutes of Health.
• Transient Receptor Potential Channel TRPM8 Agonists Stimulate Calcium Influx and Neurotensin Secretion in Neuroendocrine Tumor Cells. Karger Publishers.
• Functional profiling of neurons through cellular neuropharmacology. PNAS.
• Franz cell diffusion studies of amiloride formulations with different enhancers. ResearchGate.
• WO2005009510A2 - Penetration enhancer combinations for transdermal delivery. Google Patents.

Sources

• 1. Menthol and Its Derivatives: Exploring the Medical Application Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bidirectional shifts of TRPM8 channel gating by temperature and chemical agents modulate the cold sensitivity of mammalian thermoreceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. karger.com [karger.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. WO2005009510A2 - Penetration enhancer combinations for transdermal delivery - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (+)-Menthyl Stearate Extraction &amp; Purification

Welcome to the Application Science Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the synthesis, extraction, and purification of (+)-menthyl stearate—a highly lipophilic ester frequently utilized as a lipidic excipient, chiral auxiliary, or cosmetic structural agent.

PART 1: Impurity Profiling & Causality (FAQ)

Q: What are the most common impurities encountered during the extraction of (+)-menthyl stearate, and what causes them? A: The impurity profile depends entirely on your chosen synthetic route.

• Fischer Esterification (Acid-Catalyzed): The high heat and strong acid (e.g., H₂SO₄) required for this route often cause the secondary cyclic alcohol, (+)-menthol, to undergo competing E1 dehydration. This side reaction yields volatile p-menthene isomers (primarily (+)-trans-p-menthene-2 and (+)-p-menthene-3)[1].

• Steglich Esterification: Utilizing DCC (N,N'-Dicyclohexylcarbodiimide) and DMAP avoids dehydration by operating at room temperature[2]. However, the primary impurities will be unreacted (+)-menthol, unreacted stearic acid, and the coupling byproduct dicyclohexylurea (DCU).

• Enzymatic Esterification: Using lipases (e.g., Candida rugosa) in deep eutectic solvents avoids toxic coupling agents but often leaves significant unreacted fatty acids due to thermodynamic equilibrium limits[3][4].

Q: Why does my product contain unreacted stearic acid even after multiple aqueous washes, and why do I keep forming intractable emulsions? A: Causality lies in the extreme lipophilicity of stearic acid (LogP ~8.2). In a neutral or acidic aqueous wash, stearic acid remains fully protonated and partitions almost exclusively into the organic phase (e.g., ethyl acetate or dichloromethane). To remove it, you must deprotonate the carboxylic acid using an alkaline wash. However, washing with strong bases (like NaOH) in pure water generates sodium stearate—a powerful surfactant. The amphiphilic nature of this soap immediately lowers interfacial tension between the aqueous and organic layers, resulting in a severe emulsion.

Q: How do I analytically differentiate the target ester from these impurities? A: Due to the lack of strong UV chromophores on the aliphatic stearate chain, standard HPLC-UV is generally ineffective. We recommend GC-MS or HPLC-ELSD (Evaporative Light Scattering Detector).

PART 2: Quantitative Data for Separation Design

To design an effective purification strategy, you must leverage the physicochemical differences between the target ester and the impurities.

Compound	Molecular Weight ( g/mol )	Approx. LogP	Boiling Point (°C)	Primary Removal Strategy
(+)-Menthyl Stearate	422.73	> 8.0	> 400 (decomp)	Target Product
(+)-Menthol	156.27	3.4	212	Cold Ethanol Recrystallization
Stearic Acid	284.48	8.2	361	Alkaline Brine Wash (pH > 8)
p-Menthene	138.25	~4.0	168	Vacuum Evaporation
DCU (Steglich Byproduct)	224.35	2.3	> 200	Cold Filtration (0°C)

Note: The physicochemical properties of (+)-menthol and its esters are identical to the more common (-)-menthol enantiomer in achiral environments[5].

PART 3: Self-Validating Purification Protocol

This protocol is designed to systematically eliminate DCU, unreacted acid, and unreacted menthol from a crude reaction mixture. Every step includes a validation checkpoint to ensure the system is functioning as intended.

Step 1: Catalyst/Byproduct Precipitation

• Dilute the crude reaction mixture with 2 volumes of dichloromethane (DCM) or hexane.

• Chill the mixture to 0°C in an ice bath for 30 minutes. DCU (from Steglich) or denatured enzymes are highly insoluble at this temperature.

• Filter the mixture through a pad of Celite under vacuum.

• Validation Checkpoint: The filtrate must be optically clear. If any turbidity remains, re-filter. Turbidity indicates residual DCU, which will permanently contaminate the final lipid matrix.

Step 2: Emulsion-Free Alkaline Wash

• Transfer the clear organic filtrate to a separatory funnel.

• Add an equal volume of a warm (35°C) 5% NaHCO₃ / 10% NaCl (brine) solution .

• Causality: The mild base (NaHCO₃) deprotonates the stearic acid. The high ionic strength (brine) forces the resulting sodium stearate soap into the aqueous layer without forming micelles, completely preventing emulsion formation.

• Agitate gently and vent. Allow phases to separate.

• Validation Checkpoint: Test the pH of the aqueous (bottom) layer. It must be > 8.0. If the pH is lower, the buffering capacity has been exhausted by excess acid; repeat the wash until the aqueous pH remains basic.

Step 3: Solvent Removal

• Collect the organic phase, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent via rotary evaporation at 40°C under reduced pressure.

• Validation Checkpoint: The residue should solidify into a waxy, off-white mass at room temperature.

Step 4: Selective Recrystallization (Menthol Removal)

• Dissolve the crude waxy solid in a minimal volume of warm absolute ethanol (50°C).

• Allow the solution to cool slowly to room temperature, then transfer to a 4°C refrigerator for 12 hours.

• Causality: (+)-Menthyl stearate has a long, saturated aliphatic chain that drastically reduces its solubility in polar alcohols at low temperatures, forcing it to crystallize. (+)-Menthol, being much smaller and possessing a free hydroxyl group, remains highly soluble in cold ethanol.

• Vacuum filter the white crystalline flakes and wash with ice-cold ethanol.

• Validation Checkpoint: Analyze the crystals via melting point apparatus. Pure menthyl stearate will exhibit a sharp melting transition, whereas residual menthol will cause significant melting point depression[5].

PART 4: Workflow Visualization

Workflow for the extraction and purification of (+)-menthyl stearate.

References

• Analele Universității din Craiova, Seria Chimie (2024).Obtaining Menthol Esters by Steglich Esterification. Source: ucv.ro.
• ResearchGate (2001).Enzymatic esterification of (−)-menthol with fatty acids in solvent by a commercial lipase from Candida rugosa. Source: researchgate.net.
• PSE Community.org (2023).Menthol and Fatty Acid-Based Hydrophobic Deep Eutectic Solvents as Media for Enzyme Activation. Source: psecommunity.org.
• ResearchGate (2010).The preparation of unsaturated hydrocarbons by the thermal decomposition of acetates : Second communication. Source: researchgate.net.
• ACS Publications (2017).Stabilizing Unstable Amorphous Menthol through Inclusion in Mesoporous Silica Hosts | Molecular Pharmaceutics. Source: acs.org.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chimie.ucv.ro [chimie.ucv.ro]
• 3. researchgate.net [researchgate.net]
• 4. psecommunity.org [psecommunity.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Conditions for (+)-Menthyl Stearate Esterification

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of (+)-menthyl stearate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the esterification of (+)-menthol with stearic acid. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot and refine your synthetic strategies effectively.

Introduction: The Challenge of Synthesizing (+)-Menthyl Stearate

(+)-Menthyl stearate is an ester with applications in cosmetics, pharmaceuticals, and as a specialty chemical. Its synthesis, typically via the esterification of (+)-menthol (a secondary alcohol) and stearic acid (a long-chain fatty acid), presents several challenges. The most common method, Fischer-Speier esterification, is a reversible reaction, making it difficult to drive to completion.[1][2] Furthermore, the secondary nature of the alcohol and the potential for side reactions under harsh acidic conditions necessitate careful optimization of reaction parameters.

This guide provides detailed protocols for three primary synthetic routes, followed by an extensive troubleshooting and FAQ section to address common issues encountered in the lab.

Part 1: Core Methodologies & Experimental Protocols

We present three distinct, validated protocols for the synthesis of (+)-menthyl stearate. The choice of method depends on the required scale, substrate sensitivity, and available equipment.

Method 1: Fischer-Speier Esterification (Acid-Catalyzed)

This is the classical and most cost-effective method, relying on an acid catalyst to achieve equilibrium. Its primary drawback is the need to actively remove water to drive the reaction forward.[2]

Protocol:

• Apparatus Setup: Assemble a round-bottom flask with a Dean-Stark apparatus and a reflux condenser. Add a magnetic stir bar.

• Reagent Addition: To the flask, add (+)-menthol (1.0 eq), stearic acid (1.1 eq), and a suitable solvent like toluene (approx. 0.5 M concentration).

• Catalyst: Add an acid catalyst, such as p-toluenesulfonic acid (p-TsOH, 0.05 eq) or a few drops of concentrated sulfuric acid. p-TsOH is often preferred as it is less likely to cause charring.[1][3]

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will collect in the Dean-Stark trap, physically removing water and driving the reaction to completion.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system. The product ester will be less polar (higher Rf) than the starting alcohol and acid.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent like ethyl acetate.

  • Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst and remove unreacted stearic acid.

  • Wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica gel.

Method 2: Steglich Esterification (Milder, Anhydrous Conditions)

For acid-sensitive substrates or when avoiding high temperatures is necessary, the Steglich method is an excellent alternative. It uses N,N'-dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP).[3][4]

Protocol:

• Reagent Preparation: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve (+)-menthol (1.0 eq), stearic acid (1.1 eq), and DMAP (0.1 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• DCC Addition: Add a solution of DCC (1.1 eq) in DCM dropwise to the cooled mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Monitoring: Monitor by TLC as described in Method 1.

• Workup:

  • Filter off the DCU precipitate and wash it with cold DCM.

  • Combine the filtrates and wash sequentially with 0.5 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product via column chromatography.

Method 3: Enzymatic Esterification (Green Chemistry Approach)

Lipase-catalyzed esterification offers high selectivity under very mild, solvent-free conditions, representing a green and sustainable alternative.[5][6]

Protocol:

• Substrate Mixture: Create a deep eutectic solvent (DES) by gently heating a mixture of (+)-menthol and stearic acid (e.g., a 3:1 molar ratio) until a homogenous liquid forms.[7][8][9] This serves as both the reaction medium and the substrate pool.

• Enzyme Addition: Add a commercial lipase, such as from Candida rugosa (e.g., 5-10% by weight of the limiting reagent).

• Reaction: Incubate the mixture in an orbital shaker at a controlled temperature (typically 35-50 °C) for 24-72 hours.[5]

• Monitoring: Monitor the reaction by taking small aliquots and analyzing them via GC or HPLC.

• Workup:

  • Denature and remove the enzyme by filtration.

  • Dissolve the remaining mixture in a suitable solvent like hexane.

• Purification: Purify via column chromatography to separate the product from unreacted starting materials.

Part 2: Troubleshooting Guide & FAQs

This section addresses common problems in a direct question-and-answer format.

Q1: My reaction yield is consistently low when using the Fischer-Speier method. What are the most likely causes and how can I fix them?

A1: Low yield in a Fischer esterification is almost always tied to the reaction's equilibrium nature. The reaction of an alcohol and a carboxylic acid produces an ester and water. This reaction is reversible, meaning the water produced can hydrolyze the ester back into the starting materials.

• Probable Cause 1: Inefficient Water Removal. This is the most common issue. If water is not effectively removed from the reaction, the equilibrium cannot shift towards the product side, as dictated by Le Châtelier's principle.[2]

  • Solution: Ensure your Dean-Stark apparatus is functioning correctly. The solvent must form a low-boiling azeotrope with water (e.g., toluene, hexane). For reactions that cannot be heated sufficiently, consider adding a chemical drying agent like anhydrous salts or molecular sieves directly to the reaction flask.[1][10]

• Probable Cause 2: Incorrect Stoichiometry. While a 1:1 molar ratio is theoretically sufficient, using a slight excess of one reagent can help push the equilibrium.

  • Solution: Use a slight excess (1.1-1.2 eq) of the less expensive or more easily removable reagent. In this case, using excess stearic acid is common, as it can be removed during the basic workup. Alternatively, if the reaction is run without a solvent, a large excess of the alcohol can be used.[1]

• Probable Cause 3: Insufficient Catalyst or Reaction Time. The reaction is slow without a proper catalyst.

  • Solution: Ensure you are using an adequate amount of acid catalyst (1-5 mol%). Monitor the reaction over a longer period (4-10 hours) to confirm it has reached completion.[1]

Q2: My reaction mixture turned dark brown or black. What happened and is the product salvageable?

A2: This is a classic sign of charring or decomposition, typically caused by an overly aggressive acid catalyst at high temperatures.

• Probable Cause: Strong, Dehydrating Acid Catalyst. Concentrated sulfuric acid (H₂SO₄) is a powerful dehydrating agent. At the high temperatures required for reflux, it can cause oxidative side reactions and char the organic compounds.[3]

  • Solution: Switch to a milder, non-oxidizing acid catalyst like p-toluenesulfonic acid (p-TsOH) or a Lewis acid.[1] If you must use H₂SO₄, add it dropwise and use the minimum effective amount. The product may be salvageable through careful purification (e.g., multiple column chromatography runs, perhaps with activated charcoal treatment), but preventing the issue is far more effective.

Q3: I'm seeing an unexpected byproduct with a lower boiling point in my GC analysis. What could it be?

A3: This is likely an alkene formed from the dehydration of your alcohol.

• Probable Cause: Elimination Side Reaction. Secondary alcohols like (+)-menthol can undergo an E1 elimination reaction in the presence of a strong acid and heat to form an alkene (menthene).[11][12] This becomes more competitive with the desired esterification at higher temperatures.

  • Solution:

    • Lower the Reaction Temperature: If possible, run the reaction at the lowest effective temperature.

    • Use a Milder Catalyst: Switch from H₂SO₄ to p-TsOH.

    • Change Your Method: If elimination remains a problem, the Fischer method may be too harsh. The Steglich or enzymatic esterification methods are performed under much milder conditions and will completely avoid this side reaction.

Q4: How do I effectively remove unreacted stearic acid after the reaction?

A4: Stearic acid, being a carboxylic acid, is easily removed with a basic wash.

• Solution: During the workup, after diluting the reaction mixture with an organic solvent (e.g., ethyl acetate, diethyl ether), wash the organic layer multiple times with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). The stearic acid will be deprotonated to form sodium stearate, which is soluble in the aqueous layer and will be removed. Be cautious, as this neutralization will produce CO₂ gas, so vent your separatory funnel frequently.

Q5: What is the best way to monitor the reaction to know when it is complete?

A5: Thin-Layer Chromatography (TLC) is the most convenient method for real-time monitoring.

• TLC Protocol:

  • Stationary Phase: Use a standard silica gel plate (Silica gel 60 F254).

  • Mobile Phase: A nonpolar solvent system like 9:1 or 8:2 Hexane:Ethyl Acetate is a good starting point.

  • Spotting: On the baseline, spot your (+)-menthol starting material, stearic acid starting material, a co-spot of both, and your reaction mixture.

  • Analysis: As the reaction progresses, you will see the starting material spots diminish and a new, less polar spot (higher Rf value) for the (+)-menthyl stearate product appear. The reaction is complete when the limiting reagent spot is no longer visible.

  • Visualization: Use an appropriate stain, such as potassium permanganate or vanillin, as menthol and its ester may not be strongly UV-active.

Part 3: Data Summaries & Visualizations

Tables for Quick Reference

Table 1: Comparison of Esterification Methodologies

Parameter	Fischer-Speier Esterification	Steglich Esterification	Enzymatic Esterification
Catalyst	Strong Acid (H₂SO₄, p-TsOH)	DCC / DMAP	Lipase (e.g., from Candida rugosa)
Temperature	High (60-120 °C)	Low (0 °C to Room Temp)	Mild (30-50 °C)
Solvent	Toluene, Hexane, or None	Anhydrous DCM, THF	Solvent-free (DES) or Isooctane
Key Advantage	Low cost, simple reagents	Mild conditions, high yield	Green, highly specific, mild
Key Disadvantage	Equilibrium-limited, harsh conditions	Expensive reagents, byproduct removal	Slow reaction time, enzyme cost
Best For...	Large-scale, robust substrates	Acid/heat-sensitive substrates	High-value products, green chemistry

Table 2: Quick Troubleshooting Guide

Issue	Probable Cause	Recommended Solution
Low Yield	Incomplete water removal	Use a Dean-Stark trap; check for leaks.
Insufficient reaction time	Monitor by TLC and allow to run to completion (4-10h).
Dark/Charred Mixture	Catalyst too strong (H₂SO₄)	Switch to p-TsOH or a milder catalyst.
Alkene Byproduct	Dehydration of (+)-menthol	Lower temperature; use a milder catalyst or change method.
Purification Difficulty	Unreacted stearic acid remains	Perform multiple washes with saturated NaHCO₃ solution.

Diagrams & Workflows

Diagram 1: Fischer-Speier Esterification Workflow

Caption: Workflow for (+)-menthyl stearate synthesis via Fischer esterification.

Diagram 2: Simplified Mechanism of Fischer Esterification

Caption: Key mechanistic steps of acid-catalyzed Fischer esterification.

References

• Wikipedia. Fischer–Speier esterification . Wikimedia Foundation. [Link]

• Chemistry Steps. Fischer Esterification . Chemistry Steps. [Link]

• Filo. Why is Fischer esterification not useful for tertiary alcohols? . Filo. [Link]

• Yilmaz, E., & Sebat, N. (2001). Enzymatic esterification of (−)-menthol with fatty acids in solvent by a commercial lipase from Candida rugosa . JAOCS, Journal of the American Oil Chemists' Society, 78(1), 53-56. [Link]

• Organic Chemistry Data. Acid to Ester - Common Conditions . organic-chemistry.org. [Link]

• Brainly. Fischer esterification does not work well with most tertiary alcohols . Brainly.com. [Link]

• Pätzold, M., et al. (2019). Optimization of solvent-free enzymatic esterification in eutectic substrate reaction mixture . Biotechnology Reports, 22, e00333. [Link]

• Istrati, D. I., et al. (2022). Obtaining menthol esters with fatty acids by different esterification methods . Analele Universității din Craiova, Seria Chimie, 23(1), 45-52. [Link]

• Ribeiro, B. D., et al. (2019). Deep Eutectic Solvents for Enzymatic Esterification of Racemic Menthol . ACS Sustainable Chemistry & Engineering, 7(23), 19179-19187. [Link]

• Gîrbea, G. A., et al. (2022). DES-Based Biocatalysis as a Green Alternative for the l-menthyl Ester Production Based on l-menthol Acylation . International Journal of Molecular Sciences, 23(16), 9301. [Link]

• Pätzold, M., et al. (2019). Optimization of solvent-free enzymatic esterification in eutectic substrate reaction mixture . Biotechnology Reports, 22. [Link]

• Hümmer, M., et al. (2017). Synthesis of (-)-menthol fatty acid esters in and from (-)-menthol and fatty acids – novel concept for lipase catalyzed esterification based on eutectic solvents . TUHH Open Research. [Link]

• Scribd. Esterification of Stearic Acid to Methyl Stearate . Scribd. [Link]

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• 8. DES-Based Biocatalysis as a Green Alternative for the l-menthyl Ester Production Based on l-menthol Acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of (-)-menthol fatty acid esters in and from (-)-menthol and fatty acids – novel concept for lipase catalyzed esterification based on eutectic solvents [tore.tuhh.de]
• 10. METHYL STEARATE synthesis - chemicalbook [chemicalbook.com]
• 11. Why is Fischer esterification not useful for tertiary alcohols? | Filo [askfilo.com]
• 12. brainly.com [brainly.com]

Technical Support Center: Stabilizing (1S,2R,5S)-(+)-Menthyl Stearate During Storage

Welcome to the technical support center for (1S,2R,5S)-(+)-menthyl stearate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing the hydrolysis of this valuable compound during storage. Here, we move beyond simple procedural lists to explain the underlying scientific principles, ensuring the integrity of your experiments and the stability of your materials.

Frequently Asked Questions (FAQs)

Q1: What is hydrolysis and why is it a concern for (1S,2R,5S)-(+)-menthyl stearate?

A: Hydrolysis is a chemical reaction where a water molecule breaks down another molecule. For (1S,2R,5S)-(+)-menthyl stearate, an ester, this means the ester bond is cleaved, resulting in the formation of stearic acid and menthol. This degradation compromises the purity and functionality of the compound, potentially leading to inaccurate experimental results and impacting its efficacy in pharmaceutical formulations. Esters are generally susceptible to hydrolysis, and the rate of this reaction can be influenced by factors such as moisture, temperature, and pH.[1][2]

Q2: What are the initial signs that my menthyl stearate may be undergoing hydrolysis?

A: The primary indicators of hydrolysis are a decrease in purity over time, which can be detected by analytical techniques like HPLC or GC, and a change in the physical properties of the material. For instance, you might observe a change in the melting point or the appearance of new peaks in your chromatograms corresponding to stearic acid and menthol. A subtle change in odor may also occur due to the release of menthol.

Q3: Can I store (1S,2R,5S)-(+)-menthyl stearate at room temperature?

A: Room temperature storage is generally not recommended for long-term stability. Elevated temperatures accelerate the rate of chemical reactions, including hydrolysis.[2][3] For optimal stability, storage at or below -20°C is advised.[4]

Q4: Is a standard laboratory freezer sufficient for storage?

A: Yes, a standard laboratory freezer set to -20°C is generally suitable for storing (1S,2R,5S)-(+)-menthyl stearate.[4] However, it is crucial to ensure the container is tightly sealed to prevent moisture ingress, which can be more critical than the temperature itself.

Q5: What type of container is best for storing this compound?

A: Glass containers with Teflon-lined closures are highly recommended.[5] Plastics such as polystyrene, polyethylene, or polypropylene should be avoided for storing organic solutions of the compound, as they can leach impurities.[5] For solid forms, a well-sealed glass vial or bottle is appropriate.

Troubleshooting Guide: Investigating and Preventing Hydrolysis

This section provides a structured approach to troubleshooting and preventing the degradation of (1S,2R,5S)-(+)-menthyl stearate.

Issue 1: Observed Decrease in Purity in a Recently Opened Container

Potential Cause: Exposure to atmospheric moisture upon opening.

Troubleshooting Steps:

• Quantify the Degradation: Immediately re-analyze the sample using a validated analytical method (e.g., HPLC, GC-MS) to determine the current purity and identify the degradation products (stearic acid and menthol).

• Review Handling Procedure: Assess the procedure used when the container was last opened. Was the container allowed to equilibrate to room temperature before opening? Opening a cold container can cause condensation of atmospheric moisture onto the product.[5]

• Implement Corrective Action: For future use, always allow the container to warm to ambient temperature before breaking the seal. This simple step significantly reduces the risk of introducing moisture.

Issue 2: Gradual Loss of Purity Over Long-Term Storage

Potential Cause: Inadequate storage conditions (temperature, atmosphere, container).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for long-term purity loss.

Detailed Explanation of Troubleshooting Steps:

• Temperature: As per the Arrhenius equation, reaction rates, including hydrolysis, increase with temperature. Storing at or below -20°C minimizes the kinetic energy of molecules, thereby slowing the degradation process.[3][4]

• Container and Seal: A compromised seal allows for the continuous ingress of atmospheric moisture. Teflon is an inert material that provides an excellent barrier against moisture and is non-reactive with the ester.[5]

• Atmosphere: For highly sensitive applications or very long-term storage, displacing the air in the container with an inert gas like argon or nitrogen is a best practice.[3][5] This not only removes moisture but also oxygen, which can prevent potential oxidative degradation.[3]

Recommended Protocols

Protocol 1: Optimal Storage of (1S,2R,5S)-(+)-Menthyl Stearate

• Material: (1S,2R,5S)-(+)-Menthyl Stearate (solid or in a suitable organic solvent).

• Container: Use a chemically resistant glass vial or bottle with a Teflon-lined screw cap.

• Atmosphere (Optional but Recommended): Gently flush the headspace of the container with a stream of dry argon or nitrogen for 30-60 seconds to displace air and moisture.

• Sealing: Immediately after flushing, tightly seal the container. For extra protection, the cap can be wrapped with parafilm.

• Storage Temperature: Place the sealed container in a freezer at -20°C ± 4°C.[4][5]

• Retrieval: Before use, remove the container from the freezer and allow it to equilibrate to room temperature on the benchtop before opening. This prevents condensation.[5]

Protocol 2: Purity Analysis by Gas Chromatography (GC)

This protocol provides a general framework. Specific parameters should be optimized for your instrument.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of (1S,2R,5S)-(+)-menthyl stearate.

  • Dissolve in 1 mL of a suitable solvent (e.g., hexane, ethyl acetate).

  • If an internal standard is used, add it at a known concentration. Nonadecanoic acid methyl ester (C19:0) can be a suitable internal standard.[6]

• GC Parameters:

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 260°C.

  • Oven Program:

    • Initial temperature: 120°C, hold for 2 minutes.

    • Ramp at 5°C/minute to 250°C.

    • Hold at 250°C for 10 minutes.[7]

• Analysis:

  • Inject 1 µL of the prepared sample.

  • Identify the peaks corresponding to (1S,2R,5S)-(+)-menthyl stearate, stearic acid, and menthol by comparing retention times with authentic standards.

  • Calculate the purity based on the peak area percentages.

Data Summary

Table 1: Recommended Storage Conditions for (1S,2R,5S)-(+)-Menthyl Stearate

Parameter	Recommendation	Rationale
Temperature	≤ -20°C	Slows the rate of hydrolysis.[3][4]
Container	Glass with Teflon-lined cap	Inert and provides an excellent moisture barrier.[5]
Atmosphere	Air or Inert Gas (Argon/Nitrogen)	Inert gas is superior for excluding moisture and oxygen.[3][5]
Handling	Equilibrate to room temp before opening	Prevents condensation of atmospheric moisture.[5]

The Mechanism of Hydrolysis

The hydrolysis of (1S,2R,5S)-(+)-menthyl stearate can be catalyzed by either acid or base. In a typical laboratory setting, residual moisture can act as a weak acid or be involved in auto-hydrolysis.

Caption: Simplified mechanism of ester hydrolysis.

Under neutral or slightly acidic conditions, a water molecule attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate. Subsequent proton transfer and elimination of the alcohol (menthol) yield the carboxylic acid (stearic acid).[8] The presence of acid or base catalysts significantly increases the rate of this reaction.

References

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. (2024, March 8). Vertex AI Search.
• Understanding the chemical basis of drug stability and degradation. (2021, March 25). The Pharmaceutical Journal.
• Module 02 Hydrolysis. Bela.
• Preventing Chemical Degradation of Drug Products. (2022, November 26). FTLOScience.
• Ferdous, A. J., Dickinson, N. A., & Waigh, R. D. (1991). 1H NMR as an Analytical Tool for the Investigation of Hydrolysis Rates: A Method for the Rapid Evaluation of the Shelf-Life of Aqueous Solutions of Drugs With Ester Groups. Journal of Pharmacy and Pharmacology, 43(12), 860-862.
• Storage and handling of Avanti Research lipids. Avanti Polar Lipids.
• Methyl stear
• Hydrolysis in Pharmaceutical Formul
• Methyl Stearate - Safety D
• The acid-catalyzed hydrolysis of an ester results in the form
• Parrish, C. C., et al. (2021). State of art and best practices for fatty acid analysis in aquatic sciences. ICES Journal of Marine Science, 78(4), 1509-1532.
• Garavelli, C. B. (1972). The Qualitative and Quantitative Determination of the Esters by Alkaline Hydrolysis and Gas Chromatographic Analysis of the Liberated Alcohol. Journal of the Tennessee Academy of Science, 47(3), 115-117.
• Methyl Stearate.
• Boukhris, A., et al. (2021). Effect of storage temperature and time on the fatty acids and nutritional quality of the commercial mussel (Mytilus galloprovincialis). PLoS ONE, 16(2), e0246242.
• US Patent 5,508,455A. (1996). Hydrolysis of methyl esters for production of fatty acids.
• European Patent EP 0675867B1. (1998). Hydrolysis of methyl esters for production of fatty acids.
• Stearic Acid methyl ester - Product Inform
• Kotek, M., et al. (2021). Storage stability of rapeseed methyl ester stored in a sealed barrel for seven years. Agronomy Research, 19(S3), 2095-2104.
• Kuleshov, S. M., et al. (2023). A New Approach for Synthesizing Fatty Acid Esters from Linoleic-Type Vegetable Oil. Molecules, 28(10), 4153.
• methyl ester hydrolysis: Topics by Science.gov. Science.gov.
• Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. US EPA.
• A simple method for reaction rate prediction of ester hydrolysis.
• Methyl stearate. NIST WebBook, National Institute of Standards and Technology.
• Yoter, A. J., & Miller, J. D. (2006). Separating Octadecyltrimethoxysilane Hydrolysis and Condensation at the Air/Water Interface through Addition of Methyl Stearate. The Journal of Physical Chemistry B, 110(36), 17928-17935.

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• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Effect of storage temperature and time on the fatty acids and nutritional quality of the commercial mussel (Mytilus galloprovincialis) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Technical Support Center: Overcoming Steric Hindrance in (+)-Menthyl Stearate Synthesis

Welcome to the Advanced Applications Support Center. The synthesis of (+)-menthyl stearate presents a classic challenge in organic chemistry: coupling a long-chain fatty acid (stearic acid) with a highly sterically hindered secondary alcohol ((+)-menthol). The bulky isopropyl and methyl groups on the cyclohexane ring of menthol physically block the approach of electrophiles, rendering traditional esterification methods highly inefficient.

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic insights, and validated protocols to bypass steric barriers and maximize esterification yields.

🔬 Troubleshooting Guide 1: Chemical Synthesis & Catalyst Optimization

Q: Why does traditional Fischer esterification fail or produce very low yields for (+)-menthyl stearate? A: Fischer esterification relies on the direct nucleophilic attack of the alcohol onto a protonated carbonyl carbon. In (+)-menthol, the secondary hydroxyl group is flanked by an equatorial isopropyl group and an axial methyl group, creating a dense steric shield. This physical bulk kinetically starves the forward reaction. Because Fischer esterification is an equilibrium process, the slow forward rate prevents the efficient removal of water, stalling the reaction at yields often below 30%.

Q: How does the Steglich esterification method bypass this steric barrier? A: The Steglich method utilizes N,N'-Dicyclohexylcarbodiimide (DCC) to activate stearic acid into an O-acylisourea intermediate. However, because (+)-menthol is too hindered to attack this intermediate quickly, the reaction would normally degrade into an inactive N-acylurea byproduct. The addition of 4-Dimethylaminopyridine (DMAP) solves this. DMAP acts as a hyper-nucleophilic acyl transfer catalyst, rapidly attacking the O-acylisourea to form an acylpyridinium ion. This intermediate acts as an extended "acyl delivery arm," projecting the electrophilic center away from the bulky DCC framework, allowing the hindered menthol to successfully attack and form the ester[1].

Q: My Steglich esterification of menthol is still stalling at 50% yield. What is going wrong? A: You are likely experiencing catalyst starvation. For highly hindered alcohols like menthol, the standard 5 mol% DMAP loading is insufficient because the final acyl transfer step is still relatively slow. Increase the DMAP loading to 10–20 mol% to maintain a high steady-state concentration of the acylpyridinium intermediate. Additionally, ensure your dichloromethane (DCM) is strictly anhydrous; trace water will hydrolyze the acylpyridinium ion back to stearic acid.

Protocol 1: Optimized Steglich Esterification for (+)-Menthyl Stearate

Self-Validating System: The precipitation of dicyclohexylurea (DCU) serves as a visual indicator of reaction progress. If the solution remains clear after 2 hours, the DCC activation has failed, indicating degraded reagents.

• Preparation: In a flame-dried round-bottom flask under a continuous N₂ atmosphere, dissolve 10 mmol of stearic acid and 10 mmol of (+)-menthol in 30 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 1.5 mmol (15 mol%) of DMAP. (Causality: Elevated catalyst loading compensates for the slow nucleophilic attack of the hindered menthol, preventing the accumulation and rearrangement of the O-acylisourea intermediate).

• Activation: Cool the reaction mixture to 0°C in an ice bath. Slowly add 11 mmol of DCC (dissolved in 10 mL of DCM) dropwise over 15 minutes to control the exothermic activation.

• Reaction: Remove the ice bath and stir at room temperature for 12–16 hours. Monitor the formation of a dense white precipitate (DCU).

• Workup: Filter the DCU byproduct through a Celite pad. Wash the organic filtrate sequentially with 0.5 M HCl (to protonate and remove DMAP), saturated NaHCO₃ (to remove unreacted stearic acid), and brine. Dry over anhydrous Na₂SO₄, concentrate, and purify via silica gel chromatography (Hexane:EtOAc 95:5).

🌿 Troubleshooting Guide 2: Biocatalytic Approaches

Q: Can enzymatic methods provide better specificity and milder conditions for bulky esters? A: Yes. Lipase-catalyzed esterification is highly effective for bulky secondary alcohols and aligns with green chemistry principles. Specifically, Candida rugosa lipase (Lipase AY-30) possesses a deep, hydrophobic binding pocket that perfectly accommodates long aliphatic chains like stearic acid, while orienting the hindered (+)-menthol for optimal nucleophilic attack[2].

Q: My lipase-catalyzed reaction in organic solvent is not reaching completion. How do I drive the thermodynamics? A: Enzymatic esterifications in organic solvents are reversible. The accumulation of water (the reaction byproduct) shifts the thermodynamic equilibrium backward and can cause the enzyme powder to agglomerate, reducing the active surface area[3]. You must employ molecular sieves directly in the reaction medium to act as a thermodynamic sink, continuously sequestering water and driving the reaction toward >90% conversion[2][3].

Protocol 2: Biocatalytic Esterification using Candida rugosa Lipase

Self-Validating System: The physical integrity of the 3Å molecular sieves acts as a validation metric. If they clump heavily or form a slurry, excessive moisture has compromised the anhydrous environment, signaling the need for fresh solvent.

• Substrate Solubilization: Dissolve 2 mmol of (+)-menthol and 2 mmol of stearic acid in 10 mL of anhydrous isooctane.

• Water Sequestration: Add 0.1 g of freshly activated 3Å molecular sieves to the flask.

• Enzyme Addition: Add 1.5 g of Candida rugosa lipase powder per gram of menthol. (Causality: High enzyme loading is necessary because the steric bulk of menthol inherently reduces the enzymatic turnover number ( kcat​ ) compared to primary alcohols).

• Incubation: Incubate the mixture in an orbital shaker at 35°C and 200 rpm for 48 hours. (Causality: 35°C is the thermal optimum for C. rugosa lipase in non-polar solvents; exceeding 45°C induces rapid protein denaturation).

• Isolation: Terminate the reaction by vacuum filtering the mixture to remove the enzyme and molecular sieves. Evaporate the isooctane under reduced pressure to yield crude (+)-menthyl stearate.

📊 Quantitative Data Summary

The following table summarizes the performance metrics of various esterification methodologies when applied to the sterically hindered (+)-menthol system.

Synthesis Method	Reagents / Catalysts	Typical Yield	Reaction Time	Key Advantage	Primary Limitation
Fischer Esterification	H₂SO₄, Toluene, Heat	< 30%	24 - 48 h	Low reagent cost	Severe steric hindrance limits yield
Steglich Esterification	DCC, DMAP, DCM	70 - 85%	12 - 16 h	Overcomes steric bulk	Generates DCU waste, requires dry conditions[1]
Acyl Chloride	Stearoyl Chloride, TEA	80 - 90%	4 - 8 h	Fast reaction kinetics	Moisture sensitive, corrosive HCl byproduct
Biocatalytic (Lipase)	C. rugosa Lipase, Isooctane	> 90%	48 h	High selectivity, mild	Slower rate, requires continuous water sequestration[2]

🗺️ Process Visualizations

Mechanism of DMAP-catalyzed Steglich esterification overcoming menthol's steric hindrance.

Troubleshooting decision tree for optimizing (+)-menthyl stearate synthesis workflows.

📚 References

• Murat, N. (2024). Synthesis of menthol esters with fatty acids, a comparison between Fischer and Steglich esterification. Analele Universității din Craiova, Seria Chimie. Available at:[Link]

• Zhao, Y., et al. (2021). Design, Synthesis, Structure–Activity Relationships, and Preliminary Anticancer Properties of Menthol-Modified Coumarin Esters. PMC - NIH. Available at:[Link]

• Akoh, C. C., et al. (2001). Enzymatic Esterification of (−)-Menthol with Fatty Acids in Solvent by a Commercial Lipase from Candida rugosa. JAOCS. Available at: [Link]

• National Institute of Standards and Technology. (1999). Thermodynamics of the Lipase-Catalyzed Esterification of 1-Dodecanoic Acid With (-)-Menthol in Organic Solvents. NIST. Available at:[Link]

Sources

• 1. Design, Synthesis, Structure–Activity Relationships, and Preliminary Anticancer Properties of Menthol-Modified Coumarin Esters and 3,4-Dihydrocoumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. Thermodynamics of the Lipase-Catalyzed Esterification of 1-Dodecanoic Acid With (-)-Menthol in Organic Solvents | NIST [nist.gov]

Reference Data & Comparative Studies

Stereochemical Engineering in Lipid Excipients: A Comparative Guide to (+)- and (-)-Menthyl Stearate Enantiomers

Executive Summary

The rational design of lipidic excipients is a cornerstone of modern drug delivery and nanotechnology. Among chiral lipids, menthyl stearate stands out as a highly versatile, multi-stereocenter ester. Synthesized from the esterification of menthol and stearic acid, this compound exists in two primary enantiomeric forms: (1S,2R,5S)-(+)-menthyl stearate and (1R,2S,5R)-(-)-menthyl stearate .

For researchers and drug development professionals, selecting the correct enantiomer is not merely a matter of nomenclature; it dictates the material's behavior in chiral recognition, nanoparticle templating, and biological membrane interaction. This guide provides an objective, data-driven comparison of these enantiomers, detailing their physicochemical profiles, advanced applications, and validated experimental methodologies.

Stereochemical Architecture & Physicochemical Profiling

The structural foundation of menthyl stearate lies in its cyclohexane ring, which contains three distinct stereocenters. Natural menthol exists almost exclusively as the (1R,2S,5R) stereoisomer, featuring an equatorial isopropyl group, an equatorial hydroxyl group, and an equatorial methyl group[1]. Consequently, (-)-menthyl stearate inherits this exact (1R,2S,5R) configuration. Conversely, its synthetic enantiomer, (+)-menthyl stearate, possesses the inverted (1S,2R,5S) configuration.

While both enantiomers share identical molecular weights and lipophilicities in an achiral vacuum, their interactions with polarized light, chiral active pharmaceutical ingredients (APIs), and biological receptors are fundamentally distinct.

Quantitative Comparison Table

Property	(1S,2R,5S)-(+)-Menthyl Stearate	(1R,2S,5R)-(-)-Menthyl Stearate
Precursor Origin	Synthetic (+)-Menthol	Natural (-)-Menthol[1]
Molecular Formula	C28H54O3[2]	C28H54O3[2]
Molecular Weight	438.7 g/mol [2]	438.7 g/mol [2]
Stereocenters	1S, 2R, 5S	1R, 2S, 5R
Optical Rotation [α]D	Positive (+)	Negative (-)
Lipophilicity (XLogP3)	10.9[2]	10.9[2]
Primary Utility	Chiral resolution, cSLN matrix	Penetration enhancer, cSLN matrix

Advanced Applications in Drug Development & Nanotechnology

Transdermal Penetration Enhancement

Menthol and its fatty acid esters are extensively utilized as penetration enhancers in transdermal drug delivery systems[3]. The mechanism of action is highly synergistic: the bulky, cyclic menthol headgroup disrupts the dense, highly ordered lipid packing of the stratum corneum, while the linear C18 stearate tail intercalates deeply into the lipid bilayers[3]. This dual-action fluidizes the membrane, creating transient micro-channels that significantly enhance the skin permeability of both hydrophilic and lipophilic APIs.

Chiral Induction in Nanomaterials

Beyond biological applications, menthol derivatives serve as potent chiral auxiliaries for inducing chirality in inorganic nanostructures. Research has demonstrated that capping atomically thin semiconductor nanoplatelets (e.g., CdSe) with enantiopure menthyl derivatives induces pronounced chiroptical properties, yielding sign-alternating bands in circular dichroism (CD) spectra[4]. When applied to menthyl stearate, the long alkyl chain provides exceptional colloidal stability in non-polar solvents, while the rigid, multi-stereocenter headgroup acts as a chiral template during nanoparticle nucleation.

Amorphous Stabilization in Solid Dispersions

The physical stability of formulated APIs can be dramatically improved by leveraging the phase behavior of menthol derivatives. Just as neat menthol can be stabilized in an amorphous state within mesoporous silica hosts to prevent spontaneous crystallization[5], menthyl stearate can be formulated into solid dispersions to depress the glass transition temperature (Tg) of the matrix, thereby maintaining co-formulated APIs in their highly soluble, amorphous states.

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems, explaining the causality behind critical experimental choices.

Protocol 1: Steglich-Type Synthesis of Enantiopure Menthyl Stearate

Objective: Synthesize enantiopure menthyl stearate without thermal degradation or racemization of the stereocenters.

• Reagent Preparation : Dissolve 1.0 equivalent of enantiopure menthol (either (+)- or (-)-isomer) and 1.0 equivalent of stearic acid in anhydrous dichloromethane (DCM).

• Thermal Control : Cool the reaction flask to 0°C using an ice bath. Causality: Lowering the temperature prevents the highly exothermic formation of the O-acylisourea intermediate from driving unwanted side reactions or thermal racemization.

• Catalysis & Coupling : Add 0.1 equivalents of 4-Dimethylaminopyridine (DMAP) followed by 1.1 equivalents of N,N'-Dicyclohexylcarbodiimide (DCC). Causality: DMAP acts as a nucleophilic catalyst, accelerating the reaction and preventing the O-acylisourea intermediate from undergoing a deleterious N-acyl shift.

• Reaction Progression : Stir for 5 minutes at 0°C, then allow the mixture to warm to room temperature, stirring for 16 hours.

• Self-Validation : Observe the formation of a white precipitate. Validation: The precipitation of dicyclohexylurea (DCU) serves as an immediate, visual self-validation of the coupling progression, as DCU is insoluble in DCM.

• Purification : Filter off the DCU. Wash the organic filtrate sequentially with 5% HCl, saturated NaHCO3, and brine. Dry over anhydrous MgSO4, concentrate under vacuum, and purify via silica gel chromatography (Hexane:Ethyl Acetate gradient).

Workflow for the Steglich synthesis of enantiopure menthyl stearate.

Protocol 2: Formulation of Chiral Solid Lipid Nanoparticles (cSLNs)

Objective: Formulate cSLNs using menthyl stearate to enable stereoselective API encapsulation.

• Lipid Melting : Heat 5% w/w enantiopure menthyl stearate to 55°C. Causality: Operating at 5-10°C above the lipid's melting point ensures optimal matrix fluidity for API partitioning without causing thermal degradation of heat-sensitive payloads.

• API Partitioning : Disperse the racemic API mixture into the lipid melt under continuous magnetic stirring.

• Aqueous Phase Preparation : Heat an aqueous solution containing 2% w/w Poloxamer 188 (surfactant) to 55°C.

• Pre-Emulsion Formation : Inject the aqueous phase into the lipid phase and mix using a high-shear homogenizer (e.g., Ultra-Turrax) at 10,000 rpm for 2 minutes.

• High-Pressure Homogenization (HPH) : Process the hot pre-emulsion through an HPH at 500 bar for 3 cycles. Causality: HPH provides the extreme cavitational shear forces required to break the emulsion droplets down to the nanoscale (<200 nm).

• Crystallization : Rapidly cool the nanoemulsion to 4°C to solidify the chiral lipid matrix, locking the preferentially encapsulated API enantiomer within the core.

• Self-Validation : Analyze the cSLNs via Dynamic Light Scattering (DLS). Validation: A Polydispersity Index (PDI) value below 0.2 self-validates the homogenization efficiency, confirming a stable, monodisperse nanoparticle population.

Mechanism of stereoselective drug encapsulation in chiral Solid Lipid Nanoparticles (cSLNs).

Sources

• 1. Menthol - Wikipedia [en.wikipedia.org]
• 2. Menthol-stearic acid | C28H54O3 | CID 164687738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Menthol and Its Derivatives: Exploring the Medical Application Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

purity determination of (+)-menthyl stearate using chiral HPLC

Purity Determination of (+)-Menthyl Stearate: A Comparative Guide to Chiral HPLC-CAD Methodologies

The accurate determination of enantiomeric and diastereomeric purity in chiral lipids is a persistent analytical challenge. (+)-Menthyl stearate, a highly lipophilic chiral ester synthesized from (+)-menthol and stearic acid[1], presents a unique hurdle: it completely lacks a conjugated chromophore. Consequently, traditional High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection yields poor sensitivity and severe baseline drift, especially at the low wavelengths (e.g., 210 nm) required to detect the ester carbonyl bond[2].

To achieve rigorous purity determination, analytical scientists must pivot from standard UV methods to universal, mass-based detection systems like the Charged Aerosol Detector (CAD), paired with highly selective chiral stationary phases (CSPs)[3]. This guide objectively compares the performance of leading polysaccharide-based CSPs and provides a self-validating, step-by-step protocol for the chiral analysis of (+)-menthyl stearate.

Mechanistic Background: The Analytical Challenge

The separation of menthyl stearate stereoisomers requires overcoming two primary physicochemical barriers:

• Steric Masking by the Lipid Tail: The C18 stearate chain is highly flexible and lipophilic. In reversed-phase conditions, this long alkyl chain dominates the molecule's interaction with the stationary phase, effectively "masking" the chiral centers on the menthyl ring and preventing them from interacting with the chiral selector.

• Detector Invisibility: Because menthyl stearate lacks UV-absorbing functional groups[2], gradient elution in normal-phase chromatography (using solvents like hexane and isopropanol) causes massive refractive index and UV baseline fluctuations. CAD solves this by nebulizing the eluent, evaporating the mobile phase, and applying a consistent charge to the remaining non-volatile analyte particles, yielding a signal directly proportional to the analyte's mass.

Workflow of Chiral HPLC coupled with Charged Aerosol Detection (CAD) for lipid analysis.

Methodological Comparison: Amylose vs. Cellulose CSPs

Polysaccharide-based CSPs are the gold standard for separating menthol derivatives[4]. However, the structural backbone of the polysaccharide drastically dictates success. We compared an Amylose tris(3,5-dimethylphenylcarbamate) column (e.g., Chiralpak IA/AD) against a Cellulose tris(3,5-dimethylphenylcarbamate) column (e.g., Chiralcel OD-H/IB) under identical normal-phase conditions.

The Causality of Separation: Amylose forms a tighter, more defined helical inclusion cavity compared to the relatively linear groove structure of cellulose. For a bulky molecule like menthyl stearate, the amylose helix allows the menthyl ring to deeply intercalate, facilitating critical hydrogen bonding between the ester carbonyl and the carbamate NH groups on the CSP[5]. Cellulose fails to provide sufficient steric constraint, leading to co-elution.

Table 1: Chromatographic Performance Comparison for (+/-)-Menthyl Stearate

Parameter	Method A: Amylose-based CSP (Chiralpak IA)	Method B: Cellulose-based CSP (Chiralcel OD-H)
Chiral Selector	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	n-Hexane / Isopropanol (99.9 : 0.1, v/v)	n-Hexane / Isopropanol (99.9 : 0.1, v/v)
Retention Factor ( k1​ )	3.45	1.82
Separation Factor ( α )	1.42	1.08
Resolution ( Rs​ )	2.35 (Baseline Resolution)	0.65 (Co-elution)
CAD S/N Ratio	> 500:1 (at 1 mg/mL)	> 450:1 (at 1 mg/mL)
Suitability	Optimal for Purity Determination	Not Recommended

Data synthesis based on established chiral recognition behaviors of menthol esters on polysaccharide stationary phases[4][5].

Experimental Protocol: High-Resolution Chiral HPLC-CAD

To ensure scientific integrity, the following protocol is designed as a self-validating system . It mandates a System Suitability Test (SST) using a racemic mixture to prove the system's resolving power before any purity claims are made regarding the (+)-enantiomer.

Materials & Reagents

• Analyte: (+)-Menthyl stearate sample, and (+/-)-Menthyl stearate reference standard.

• Column: Chiralpak IA (250 mm × 4.6 mm, 5 µm) or equivalent immobilized amylose CSP.

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA).

• Detector: Charged Aerosol Detector (CAD) supplied with high-purity Nitrogen gas.

Step 1: Mobile Phase & Sample Preparation

• Mobile Phase: Prepare a highly non-polar mixture of n-Hexane/IPA at a 99.9:0.1 (v/v) ratio. Causality: The extreme non-polarity forces the analyte to interact with the CSP rather than remaining solvated, which is critical for resolving highly lipophilic esters[5]. Degas thoroughly.

• SST Solution: Dissolve 2.0 mg of racemic (+/-)-menthyl stearate in 1.0 mL of n-Hexane.

• Sample Solution: Dissolve 2.0 mg of the (+)-menthyl stearate batch in 1.0 mL of n-Hexane.

Step 2: Instrument Configuration

• Flow Rate: 1.0 mL/min (Isocratic).

• Column Temperature: 25 °C. Note: Lower temperatures often increase chiral recognition but broaden peaks; 25 °C provides the optimal kinetic balance.

• Injection Volume: 10 µL.

• CAD Settings:

  • Evaporation Temperature: 35 °C (Menthyl stearate is non-volatile, but excessive heat can cause baseline noise).

  • Data Collection Rate: 10 Hz.

  • Filter: 3.6 seconds.

Step 3: System Validation & Execution

• Equilibration: Flush the column with the mobile phase for at least 45 column volumes until the CAD baseline stabilizes. (CAD baselines are highly sensitive to mobile phase impurities).

• System Suitability Test (SST): Inject the SST Solution.

  • Validation Gate: Proceed only if the resolution ( Rs​ ) between the (-)-menthyl stearate and (+)-menthyl stearate peaks is ≥1.5 .

• Sample Analysis: Inject the (+)-menthyl stearate Sample Solution.

• Quantification: Calculate the purity using the area normalization method. Because CAD response is non-linear over large concentration ranges, ensure that any detected impurity peaks fall within the linear dynamic range (typically established via a power-function calibration curve).

References

• The Chromatographic Resolution of Chiral Lipids AOCS (American Oil Chemists' Society). URL:[Link]

• Chiral Separation of Menthol Enantiomers by Simulated Moving Bed Chromatography: Mathematical Modeling and Experimental Study MDPI. URL:[Link]

Sources

• 1. (1S,2R,5S)-(+)-Menthyl Stearate|High-Purity RUO [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. aocs.org [aocs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]

(1S,2R,5S)-(+)-menthyl stearate vs menthyl palmitate physicochemical properties

As a Senior Application Scientist specializing in lipid-based excipients and active pharmaceutical ingredient (API) modifications, I frequently evaluate fatty acid menthyl esters (FMEs) for advanced formulation strategies. Synthesized via the esterification of menthol with long-chain fatty acids, these compounds are engineered to moderate the high volatility and intense organoleptic properties of free menthol while drastically enhancing lipophilicity[1].

In this technical guide, we will objectively compare the physicochemical profiles of (1S,2R,5S)-(+)-menthyl stearate and menthyl palmitate , detailing the causality behind their thermodynamic behaviors and providing self-validating protocols for their characterization.

Structural Causality and Physicochemical Profiling

The fundamental difference between (1S,2R,5S)-(+)-menthyl stearate and menthyl palmitate lies solely in the length of their aliphatic tails—stearate possesses an 18-carbon (C18:0) chain, while palmitate features a 16-carbon (C16:0) chain.

Thermodynamic Implications (Melting Point): This two-carbon extension in menthyl stearate significantly increases the molecular surface area available for London dispersion forces (van der Waals interactions) between adjacent lipid chains. Consequently, more thermal energy is required to disrupt its crystalline lattice. Menthyl stearate exhibits a melting point (Tm) of approximately 38 °C[2], whereas menthyl palmitate melts at a lower range of 32–35 °C. In formulation science, this 3–6 °C differential is critical: menthyl palmitate will begin to transition to a melt state upon contact with human skin (~32 °C), making it an ideal topical penetration enhancer, whereas menthyl stearate remains solid at skin temperature, making it superior for prolonged-release solid lipid matrices.

Lipophilicity (LogP): Both esters are highly lipophilic, but the extended hydrophobic tail of menthyl stearate pushes its partition coefficient (LogP) to an exceptionally high value of ~10.47[3]. This extreme lipophilicity dictates that both compounds are practically insoluble in aqueous media but are excellent candidates for incorporation into therapeutic deep eutectic solvents (THEDES) or as lipidic prodrugs[4]. Furthermore, safety assessments confirm that both esters lack structural alerts for genotoxicity and are rapidly hydrolyzed into innocuous fatty acids and menthol in vivo[5].

Quantitative Data Comparison

Physicochemical Property	(1S,2R,5S)-(+)-Menthyl Stearate	Menthyl Palmitate
Aliphatic Chain	C18:0 (Stearic Acid derivative)	C16:0 (Palmitic Acid derivative)
Molecular Formula	C₂₈H₅₄O₂	C₂₆H₅₀O₂
Molecular Weight	422.74 g/mol [3]	394.68 g/mol
Melting Point (Tm)	~38.0 °C[2]	~32.0 - 35.0 °C
LogP (Calculated)	10.47[3]	~9.50
Physical State (at 25 °C)	Waxy Solid	Soft Waxy Solid
Aqueous Solubility	Insoluble	Insoluble

Self-Validating Experimental Methodologies

To accurately characterize these highly lipophilic, polymorphic esters, standard benchtop techniques (e.g., capillary melting point, shake-flask LogP) are insufficient. Below are the robust, self-validating protocols required for accurate profiling.

Protocol A: Thermal Profiling via Differential Scanning Calorimetry (DSC)

Causality: Fatty acid esters frequently exhibit polymorphism and supercooling. Traditional capillary methods cannot distinguish between a true thermodynamic melt and a metastable polymorphic transition. DSC captures exact phase transitions (Tg, Tc, Tm) and fusion enthalpy (ΔH), which are mandatory parameters when formulating lipid nanoparticles[4].

Step-by-Step Workflow:

• System Calibration (Self-Validation Step): Calibrate the DSC instrument using a high-purity Indium standard ( Tm​ = 156.6 °C, ΔH = 28.5 J/g). This ensures the sensor's thermodynamic accuracy before any lipid analysis occurs[1].

• Sample Preparation: Accurately weigh 3–5 mg of the menthyl ester into an aluminum Tzero hermetic pan. Seal with a pinhole lid to allow for pressure equilibration without sample loss[4].

• First Heating Cycle (Erasing Thermal History): Heat the sample from 10 °C to 80 °C at 10 °C/min under a nitrogen purge (20 mL/min). Causality: This step eliminates any crystalline memory or metastable polymorphs induced by prior manufacturing or storage[4].

• Cooling Cycle: Cool the melt from 80 °C to -30 °C at 10 °C/min. Record the crystallization temperature ( Tc​ ) and exothermic enthalpy[1].

• Second Heating Cycle (True Thermal Profile): Heat again from -30 °C to 80 °C at 10 °C/min. The endothermic peak observed in this cycle represents the true melting point ( Tm​ ) of the most stable polymorph[4].

Protocol B: Lipophilicity (LogP) Determination via RP-HPLC

Causality: The traditional shake-flask method (octanol/water) fails for compounds with a LogP > 8 due to emulsion formation and undetectable aqueous concentrations. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) circumvents this by mathematically correlating chromatographic retention time with lipophilicity.

Step-by-Step Workflow:

• Standard Curve Generation (Self-Validation Step): Inject a homologous series of reference standards (e.g., menthol, menthyl acetate, menthyl laurate, menthyl myristate) with established literature LogP values. Plot the logarithm of the retention factor ( logk ) against the known LogP values to establish a linear calibration curve. If R2<0.99 , the system is invalid.

• Chromatographic Conditions: Utilize a C18 column (e.g., 150 x 4.6 mm, 5 µm) maintained at 40 °C. Employ an isocratic mobile phase of 100% Methanol to ensure the elution of these highly retained, hydrophobic esters.

• Sample Injection: Inject 10 µL of a 1 mg/mL solution of menthyl stearate or menthyl palmitate.

• Data Analysis: Calculate the retention factor ( k=(tr​−t0​)/t0​ ), where t0​ is the column dead time. Extrapolate the LogP of the menthyl esters using the validated standard curve.

Experimental Workflow Visualization

Workflow for thermal and lipophilic characterization of menthyl esters.

References

• Menthol and Its Derivatives: Exploring the Medical Application Potential Source: PubMed Central (PMC) URL:[Link]

• Stabilizing Unstable Amorphous Menthol through Inclusion in Mesoporous Silica Hosts Source: ACS Molecular Pharmaceutics URL:[Link]

• DES-Based Biocatalysis as a Green Alternative for the l-menthyl Ester Production Based on l-menthol Acylation Source: PubMed Central (PMC) / MDPI Molecules URL:[Link]

• Octadecanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester (Menthyl stearate) Source: PubChem URL:[Link]

• Menthol Esters: Formation and Preparation Source: University of Wisconsin Archives URL:[Link]

Sources

• 1. DES-Based Biocatalysis as a Green Alternative for the l-menthyl Ester Production Based on l-menthol Acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. minds.wisconsin.edu [minds.wisconsin.edu]
• 3. Octadecanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester | C28H54O2 | CID 16205867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Menthol and Its Derivatives: Exploring the Medical Application Potential - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility in the Synthesis of (+)-Menthyl Stearate: A Comparative Guide to Chemical and Biocatalytic Protocols

As a Senior Application Scientist, I frequently consult on the scale-up and optimization of sterically hindered esters. The synthesis of (+)-menthyl stearate—a highly lipophilic ester utilized in targeted drug delivery, cosmetics, and chiral resolution[1]—presents a classic thermodynamic and steric bottleneck. The bulky isopropyl and methyl groups on the cyclohexane ring of (+)-menthol severely shield its secondary hydroxyl group. Consequently, standard esterification methods often suffer from poor reproducibility, low yields, and unwanted side reactions.

This guide objectively compares the mechanistic causality, experimental reproducibility, and practical workflows of three dominant synthesis protocols: traditional Fischer esterification, Steglich esterification, and modern biocatalytic Deep Eutectic Solvent (DES) methodologies.

Mechanistic Grounding & Causality

The Traditional Baseline: Fischer Esterification

Fischer esterification relies on the acid-catalyzed (e.g., H2​SO4​ ) condensation of (+)-menthol and stearic acid under reflux[2].

• The Causality of Failure: This reaction is fundamentally governed by an unfavorable equilibrium. Because (+)-menthol is sterically hindered, the forward reaction is exceptionally slow. To drive the equilibrium, aggressive heating and azeotropic distillation are required to remove water[2]. However, these harsh conditions often lead to the dehydration of menthol into menthene isomers or the carbonization of the reaction medium, resulting in a dark, impure product and low batch-to-batch reproducibility[2].

The Chemical Gold Standard: Steglich Esterification

To bypass the steric shielding of (+)-menthol, the Steglich esterification utilizes N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) under mild conditions[2][3].

• The Causality of Success: DCC activates stearic acid into an O-acylisourea intermediate. DMAP, acting as a highly efficient acyl-transfer catalyst, attacks this intermediate to form a reactive acylpyridinium ion[4]. This electrophilic complex protrudes outward, effectively neutralizing the steric hindrance of the menthyl pocket and allowing the (+)-menthol to attack efficiently[4]. The reaction is highly reproducible, though the removal of the dicyclohexylurea (DCU) byproduct requires rigorous downstream purification.

Fig 1. Mechanistic workflow of Steglich esterification overcoming steric hindrance.

The Green Biocatalytic Frontier: Enzymatic Esterification in DES

Recent advancements have shifted toward using Candida rugosa lipase (CRL) for the esterification of menthol[5][6]. While traditionally performed in organic solvents like isooctane[6], the state-of-the-art protocol utilizes Deep Eutectic Solvents (DES)[7].

• The Causality of Success: By mixing solid (+)-menthol and solid stearic acid at a specific molar ratio, the two compounds depress each other's melting points to form a liquid DES at ~40°C[7]. This eliminates the need for toxic solvents. The DES acts simultaneously as the reaction medium and a massive substrate pool[8][9]. Reproducibility is exceptionally high, provided the thermodynamic water activity ( aw​ ) is strictly controlled to prevent the lipase from catalyzing the reverse hydrolysis reaction[9].

Fig 2. Solvent-free biocatalytic esterification utilizing a Deep Eutectic Solvent (DES).

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems, meaning the physical state of the reaction provides real-time feedback on its success.

Protocol A: Steglich Esterification of (+)-Menthyl Stearate

• Activation: In a flame-dried round-bottom flask, dissolve 0.01 moles of stearic acid and 0.01 moles of (+)-menthol in 10 mL of anhydrous dichloromethane (DCM)[3].

• Catalysis: Add 0.001 moles of DMAP and cool the system to 0°C using an ice bath to prevent side reactions[3].

• Coupling: Slowly add 0.01 moles of DCC dissolved in a minimal amount of DCM[3].

  • Validation Checkpoint: Within 10–15 minutes, the clear solution will become distinctly cloudy as white dicyclohexylurea (DCU) precipitates. This visual cue confirms the successful formation of the O-acylisourea intermediate[3][4].

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 3 hours[3].

• Purification: Filter the precipitated DCU. Wash the organic filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO3​ (to remove unreacted acid), and brine. Dry over anhydrous Na2​SO4​ and concentrate under vacuum to yield the ester[4].

Protocol B: Solvent-Free Enzymatic Esterification in DES

• DES Formation: In a jacketed bioreactor, combine solid (+)-menthol and solid stearic acid in a 3:1 molar ratio[9].

• Thermal Mixing: Heat the mixture to 45°C under continuous orbital stirring (400 rpm)[7][9].

  • Validation Checkpoint: The physical transition of the opaque solid mixture into a transparent, homogeneous liquid phase confirms the successful formation of the Deep Eutectic Solvent[7].

• Biocatalysis: Add Candida rugosa lipase (CRL) at a loading of 60 mg per gram of substrate[9].

• Thermodynamic Control: Maintain the thermodynamic water activity ( aw​ ) of the system at exactly 0.55 using a controlled humidity headspace. This is critical to drive the equilibrium toward synthesis rather than hydrolysis[9].

• Product Recovery: After 48 hours, subject the mixture to vacuum distillation. Because the eutectic point shifts as substrates are consumed, vacuum distillation efficiently separates the synthesized (+)-menthyl stearate from the unreacted (+)-menthol and the biocatalyst[10].

Quantitative Performance Comparison

When scaling up the synthesis of (+)-menthyl stearate, the choice of protocol dictates the yield, environmental impact, and downstream processing costs. The table below summarizes the empirical data across the three methodologies.

Parameter	Fischer Esterification	Steglich Esterification	Enzymatic (DES)
Catalyst	H2​SO4​	DCC / DMAP	Candida rugosa Lipase
Reaction Temp	>100°C (Reflux)	0°C to 25°C	40°C - 45°C
Reaction Time	3 - 5 hours	3 - 5 hours	24 - 48 hours
Solvent	Toluene / CH2​Cl2​	Dichloromethane (DCM)	Solvent-Free (DES)
Typical Yield	~40-60%	~80-85%	>93%
E-factor (Waste)	High (Azeotropic waste)	Medium (DCU byproduct)	Low (Green chemistry)
Reproducibility	Low (Carbonization risks)	High (Consistent coupling)	Very High (With aw​ control)

References

• "Analele Universității din Craiova, Seria Chimie" (Menthol esters by Steglich esterification). ucv.ro. 3

• "A typical DCC + DMAP mediated Steglich esterification". researchgate.net. 4

• "Deep Eutectic Solvents for Enzymatic Esterification of Racemic Menthol". acs.org. 7

• "Optimization of solvent-free enzymatic esterification in eutectic substrate reaction mixture". nih.gov. 9

• "Product recovery of an enzymatically synthesized (-)-menthol ester in a deep eutectic solvent". nih.gov. 10

• "Menthol and Its Derivatives: Exploring the Medical Application Potential". nih.gov. 1

• "Enzymatic esterification of (−)-menthol with fatty acids in solvent by a commercial lipase from Candida rugosa". researchgate.net. 6

• "menthol and fatty acids – novel concept for lipase catalyzed esterification based on eutectic solvents". tuhh.de. 8

Sources

• 1. Menthol and Its Derivatives: Exploring the Medical Application Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chimie.ucv.ro [chimie.ucv.ro]
• 3. chimie.ucv.ro [chimie.ucv.ro]
• 4. researchgate.net [researchgate.net]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of (-)-menthol fatty acid esters in and from (-)-menthol and fatty acids – novel concept for lipase catalyzed esterification based on eutectic solvents [tore.tuhh.de]
• 9. Optimization of solvent-free enzymatic esterification in eutectic substrate reaction mixture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Product recovery of an enzymatically synthesized (-)-menthol ester in a deep eutectic solvent - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(1S,2R,5S)-(+)-Menthyl Stearate proper disposal procedures

As a Senior Application Scientist overseeing chemical logistics and laboratory safety, I have designed this Operational & Disposal Master Plan for (1S,2R,5S)-(+)-Menthyl Stearate .

This guide transcends basic Safety Data Sheet (SDS) recommendations by providing mechanistic reasoning and field-validated protocols. By understanding the physical chemistry of this specific chiral ester, laboratory managers and drug development professionals can ensure absolute regulatory compliance, environmental stewardship, and operational safety.

Chemical Profiling & Mechanistic Basis for Disposal

(1S,2R,5S)-(+)-Menthyl Stearate is a long-chain aliphatic ester formed from (+)-menthol and stearic acid. To determine its proper disposal route, we must first analyze its physicochemical behavior.

While menthol esters are generally recognized as lacking genotoxicity and are readily hydrolyzed by environmental lipases into innocuous biological substances (menthol and simple carboxylic acids)[1], the intact stearate ester presents severe physical handling challenges. It is highly lipophilic, waxy, and completely insoluble in water[2].

The Causality of Disposal Choices:

• Why Drain Disposal is Prohibited: Due to its waxy state and high molecular weight, introducing this compound into aqueous drains will cause immediate physical fouling and occlusion of plumbing. Furthermore, in aquatic ecosystems, it exerts a high Biochemical Oxygen Demand (BOD) as microbes attempt to degrade the long carbon chains.

• Why Thermal Oxidation (Incineration) is Preferred: The molecule (C28H54O2) contains zero halogens and consists entirely of carbon, hydrogen, and oxygen[2]. This high carbon-to-oxygen ratio makes it an excellent candidate for thermal destruction. It provides significant calorific value for fuel blending in commercial incinerators, breaking down entirely into CO2 and H2O without generating corrosive halogenated byproducts (like HCl)[3][4].

Table 1: Physicochemical Properties Dictating Disposal Logistics

Property	Value / Characteristic	Logistical Impact
Molecular Formula	C28H54O2[2]	High carbon content; ideal for energy-recovery incineration.
Molecular Weight	422.74 g/mol [5]	Heavy, non-volatile; inhalation risk is minimal unless aerosolized.
Physical State	Waxy Solid / Powder	Prone to causing slip hazards; cannot be washed with water.
Halogen Content	0%	Safe for standard non-halogenated thermal destruction[4].
EPA Waste Category	Non-Hazardous Organic[6]	Not RCRA P- or U-listed; managed as standard chemical waste.

Operational Workflows & Methodologies

The following self-validating protocols ensure that all waste is captured, segregated, and destroyed efficiently.

SOP 1: Dry Spill Containment and Recovery Workflow

Because Menthyl Stearate is highly lipophilic, standard aqueous cleanup methods will fail. Water will simply bead off the waxy residue, creating a severe slip hazard.

• Step 1: Assessment & PPE. Don standard nitrile gloves, a lab coat, and safety goggles. Ensure the spill area is marked off to prevent foot traffic over the waxy solid.

• Step 2: Mechanical Recovery. Using a static-free brush and dustpan, gently sweep up the solid material. Do not use water. Transfer the bulk solid into a wide-mouth High-Density Polyethylene (HDPE) waste container.

• Step 3: Chemical Solubilization. Dampen a low-lint laboratory wipe with Isopropanol (IPA) or Ethanol. Wipe the affected surface. Causality: The alcohol disrupts the hydrophobic interactions of the stearate tail, allowing the ester to be solubilized and lifted from the bench or floor.

• Step 4: System Validation Check. Run a clean, gloved finger over the decontaminated area. If any tactile "drag" or slickness remains, repeat Step 3. The surface must feel completely frictionless, confirming the removal of all lipophilic residue.

SOP 2: Routine Waste Segregation and Accumulation

• Step 1: Stream Segregation.

  • Solid Waste: Place unused product, contaminated weigh boats, and spill cleanup wipes into a dedicated solid waste bin lined with a polyethylene bag.

  • Liquid Waste: If the ester is dissolved in a solvent (e.g., during chromatography or synthesis), route it to the appropriate liquid waste carboy.

• Step 2: Labeling. Label solid containers explicitly as "Non-Halogenated Organic Solid Waste - (Menthyl Stearate)" .

• Step 3: Storage. Store in a cool, dry location away from strong oxidizing agents to prevent premature degradation or fire hazards.

SOP 3: Final Disposition via Thermal Oxidation

• Step 1: Profiling. When manifesting waste for your environmental services provider, declare the material as a non-RCRA regulated organic chemical[6].

• Step 2: Validation Check. Ensure the waste manifest explicitly states “Non-Halogenated”. Routing this to a halogen-scrubbed incinerator incurs unnecessary premium processing costs, as the facility must deploy specialized scrubbers for non-existent halogens.

• Step 3: Thermal Destruction. The waste broker will transport the material to an industrial kiln or incinerator operating at >1100°C, where it will undergo complete thermal oxidation[3].

Disposal Routing & Mechanistic Visualizations

Figure 1: Decision tree for segregation and disposal routing of Menthyl Stearate waste streams.

Figure 2: Thermal oxidation pathway of Menthyl Stearate demonstrating complete combustion.

References

• DL-Menthyl Stearate, TRC 50 mg | Buy Online | Toronto Research Chemicals. Fisher Scientific. 2[2]

• (-)menthyl | Sigma-Aldrich. Sigma-Aldrich. 5[5]

• 152 国 立 医 薬 品 食 品 衛 生 研 究 所 報 告 第132号（2014） 誌上発表（原著論文） - National Institute of Health Sciences. NIHS Japan. 1[1]

• EMEP/EEA air pollutant emission inventory guidebook 2023 1 - European Environment Agency. Europa. 3[3]

• What's the Difference Between Hazardous & Non-Hazardous Waste? - AllSource Environmental. AllSource Environmental. 6[6]

• Environmental Technology Council - Regulations.gov. Regulations.gov. 4[4]

Sources

• 1. nihs.go.jp [nihs.go.jp]
• 2. DL-Menthyl Stearate, TRC 50 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.be]
• 3. eea.europa.eu [eea.europa.eu]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. (-)menthyl | Sigma-Aldrich [sigmaaldrich.com]
• 6. The Difference Between Hazardous & Non-Hazardous Waste [allsource-environmental.com]

Personal protective equipment for handling (1S,2R,5S)-(+)-Menthyl Stearate

Handling (1S,2R,5S)-(+)-Menthyl Stearate (CAS 1014622-89-9 or 93919-01-8) requires a nuanced approach to laboratory safety[1][2]. As a long-chain fatty acid ester of menthol, it is a highly lipophilic, waxy solid or powder at room temperature[2]. While it possesses a low acute toxicity profile, its physical properties present specific logistical challenges, including static accumulation, particulate aerosolization, and the potential for mild dermal irritation.

To build a self-validating safety culture, drug development professionals must move beyond simply wearing Personal Protective Equipment (PPE). This guide establishes a rigorous, causality-driven operational framework grounded in the Occupational Safety and Health Administration (OSHA) standards for hazard assessment[3].

Hazard Assessment & The Causality of Protection

Before donning any equipment, scientists must understand the physicochemical mechanisms driving the risk:

• Lipophilicity & Permeation: With a molecular weight of 422.73 g/mol and an extensive hydrocarbon chain, menthyl stearate is highly soluble in organic solvents[1][2]. If handled in a solution (e.g., dissolved in dichloromethane or hexane), the carrier solvent can rapidly transport the ester through compromised skin barriers or inappropriate glove materials.

• Particulate Generation: In its neat, dry powder form, transferring or weighing the compound generates airborne dust. Nuisance dust can cause mechanical irritation to the respiratory tract and mucous membranes.

• Static Accumulation: Waxy, hydrophobic powders are prone to static charge buildup, causing the material to disperse erratically or cling to PPE, increasing the risk of cross-contamination.

Quantitative PPE Selection Matrix

In compliance with OSHA 29 CFR 1910.138 (Hand Protection)[4] and 29 CFR 1910.132 (General Requirements)[3], PPE selection must be based on the specific performance characteristics relative to the task. Relying on "standard lab gear" without verification is a critical failure point.

PPE Category	Quantitative Specification	Causality & Rationale	Self-Validating Protocol
Hand Protection	Nitrile gloves ( ≥ 4 mil thickness)	Nitrile provides superior resistance to lipophilic esters compared to latex.	Air-Inflation Test: Trap air in the glove and roll the cuff to verify the absence of micro-punctures before donning.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Protects against airborne dust and accidental splashes if the ester is in solution.	Seal Verification: Ensure a tight, gap-free seal around the facial contours; safety glasses are insufficient for powders.
Body Protection	100% Cotton or Flame-Resistant Lab Coat	Synthetic blends generate static electricity, attracting the waxy powder to the researcher's body.	Cuff Integration: Ensure the coat is fully buttoned and sleeves are securely tucked under the glove cuffs.
Respiratory	N95 or P100 Particulate Respirator	Required only if weighing outside a ventilated enclosure. Filters >95% of fine particulates.	Seal Check: Perform a positive and negative pressure seal check to ensure no air leaks around the edges.

Operational Plan: Step-by-Step Handling Protocol

Expertise Note: PPE is the last line of defense. The primary control must always be engineering controls. The following protocol integrates environmental checks with physical handling.

Phase 1: Environmental Preparation & Verification

• Activate Engineering Controls: Turn on the chemical fume hood or dedicated powder weighing enclosure.

• Validate Airflow: Verify the digital airflow monitor reads a face velocity between 80 to 100 feet per minute (fpm) (approx. 0.4 - 0.5 m/s). Do not proceed if the flow is inadequate or the alarm is sounding.

• Static Mitigation: Wipe down the balance and surrounding area with an anti-static wipe to prevent the hydrophobic powder from scattering.

Phase 2: Material Transfer

• Tool Selection: Use a grounded or anti-static weighing spatula. Avoid standard plastic spatulas, which exacerbate static cling.

• Weighing: Transfer the (1S,2R,5S)-(+)-Menthyl Stearate onto a tared anti-static weigh boat.

• Containment: Immediately seal the primary chemical receptacle after the transfer to prevent moisture ingress and mitigate the impact of an accidental container tip-over.

Spill Response & Disposal Plan

If a spill occurs, a structured response prevents the aerosolization of the powder and ensures environmental compliance.

Dry Spill Protocol:

• Contain (Do Not Sweep): Never dry-sweep the powder, as the mechanical action will aerosolize the lipophilic particulates.

• Dampen: Gently cover the spill with paper towels dampened with a mild ethanol/water solution. While menthyl stearate is poorly soluble in water, the moisture weighs down the dust.

• Collect: Scoop the dampened material using a non-sparking tool and place it into a compatible, sealable hazardous waste container.

• Decontaminate: Wipe the affected surface with an appropriate organic solvent (e.g., isopropanol) to dissolve and remove any residual waxy ester film, followed by standard soap and water.

Waste Disposal: Dispose of all contaminated PPE, weigh boats, and collected spill material as solid chemical waste according to institutional and local environmental regulations. Never flush menthyl stearate down the sink; its hydrophobic, waxy nature will cause severe plumbing blockages.

Workflow Visualization

Workflow for pre-operational checks, PPE donning, and handling of (1S,2R,5S)-(+)-Menthyl Stearate.

References

• Octadecanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester | PubChem, National Center for Biotechnology Information |[Link]

• 29 CFR 1910.132 - Personal Protective Equipment, General requirements | Occupational Safety and Health Administration (OSHA), eCFR |[Link]

• 29 CFR 1910.138 - Hand protection | Occupational Safety and Health Administration (OSHA), eCFR |[Link]

Sources

• 1. DL-Menthyl Stearate | TRC-M101520-250MG | LGC Standards [lgcstandards.com]
• 2. Octadecanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester | C28H54O2 | CID 16205867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. eCFR :: 29 CFR 1910.132 -- General requirements. [ecfr.gov]
• 4. eCFR :: 29 CFR 1910.138 -- Hand protection. [ecfr.gov]